1,1-Dioxothiepane-2-carboxylic acid

• CAS: 1783717-45-2

Core Science & Biosynthesis

Chemical structure and properties of 1,1-Dioxothiepane-2-carboxylic acid

The following technical guide provides an in-depth analysis of 1,1-Dioxothiepane-2-carboxylic acid , a specialized heterocyclic scaffold used in medicinal chemistry.

Structural Architecture, Synthesis, and Pharmacological Utility

Executive Summary

1,1-Dioxothiepane-2-carboxylic acid (CAS: 1783717-45-2 ) is a seven-membered, sulfur-containing heterocyclic compound featuring a sulfone group (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

) and a carboxylic acid moiety.[1][2][3] Unlike common five- or six-membered heterocycles, the thiepane ring offers unique conformational flexibility, making this molecule a critical "scaffold" in the design of protease inhibitors (specifically for HIV and HCV) and as a bioisostere for proline or glutamic acid derivatives.

This guide details the physicochemical properties, synthetic pathways, and experimental protocols required to utilize this compound in drug development.

Chemical Identity & Architecture

Property	Data
IUPAC Name	-thiepane-2-carboxylic acid 1,1-dioxide
CAS Number	1783717-45-2
Molecular Formula
Molecular Weight	192.23 g/mol
SMILES	OC(=O)C1CCCCCS1(=O)=O
Core Ring System	Thiepane (7-membered saturated sulfur ring)

2.1 Structural Analysis

The molecule consists of a flexible seven-membered ring. The 1,1-dioxo (sulfone) group is a strong electron-withdrawing functionality that significantly alters the electronic landscape of the molecule compared to its sulfide precursor.

• Conformational Dynamics: The thiepane ring exists in a dynamic equilibrium between twist-chair and twist-boat conformations. The bulky sulfone and carboxylic acid groups at positions 1 and 2 create steric strain, often locking the ring into a preferred conformer in the solid state or when bound to a protein target.

• Electronic Effects: The sulfone group at position 1 exerts a strong inductive effect (-I) on the adjacent C2 carbon. This increases the acidity of the

  -proton at C2 and lowers the pKa of the carboxylic acid relative to unsubstituted cycloalkane carboxylic acids.

2.2 Physicochemical Profile (Predicted)

• pKa (Carboxyl): ~3.2 – 3.8 (Acidified by proximal sulfone).

• LogP: ~ -0.2 to 0.5 (Highly polar due to

  and ).

• Solubility: High solubility in polar organic solvents (DMSO, Methanol, DMF); moderate to good water solubility (pH-dependent).

• Stability: The sulfone group renders the sulfur atom chemically inert to further oxidation, providing high metabolic stability compared to sulfides or sulfoxides.

Synthetic Pathways[9]

The synthesis of 1,1-dioxothiepane-2-carboxylic acid typically proceeds via the oxidation of the corresponding thiepane-2-carboxylic acid. The construction of the seven-membered ring is the rate-limiting step.

3.1 Pathway A: Ring-Closing Metathesis (RCM)

This modern approach builds the ring from acyclic precursors using Grubbs' catalysts, followed by hydrogenation and oxidation.

Figure 1: Synthetic logic flow from acyclic precursors to the target sulfone.

3.2 Pathway B: Dieckmann Condensation (Traditional)

• Starting Material: Diethyl 3,3'-thiodipropionate.

• Cyclization: Dieckmann condensation using NaOEt to form the cyclic beta-keto ester.

• Decarboxylation: Hydrolysis and decarboxylation to thiepan-4-one (requires modification to yield 2-COOH, making RCM preferred for 2-substituted derivatives).

Biological & Pharmacological Applications

The 1,1-dioxothiepane scaffold is a privileged structure in drug discovery, particularly for targets requiring a polar, non-aromatic spacer.

4.1 Protease Inhibition (HIV/HCV)

Research into retroviral protease inhibitors (e.g., for HIV) has identified cyclic sulfones as effective scaffolds. The sulfone oxygens can accept hydrogen bonds from the enzyme backbone (e.g., amide nitrogens in the active site), mimicking the hydration shell of the native peptide substrate.

• Mechanism: The 7-membered ring fills the hydrophobic S2 or S2' pockets of the protease, while the carboxylic acid can be converted into a transition-state mimic (e.g., hydroxyethylamine).

4.2 Bioisostere for Amino Acids

The structure acts as a constrained analog of Aminoadipic acid or Glutamic acid .

• Glutamate Transporters: The spatial arrangement of the acidic carboxylate and the sulfone (which mimics the distal carboxylate of glutamate) makes this a candidate for Excitatory Amino Acid Transporter (EAAT) modulation.

Experimental Protocols

Protocol 5.1: Oxidation of Thiepane-2-carboxylic acid to 1,1-Dioxide

This protocol assumes the availability of the sulfide precursor (Thiepane-2-carboxylic acid).

Reagents:

• Thiepane-2-carboxylic acid (1.0 equiv)

• m-Chloroperbenzoic acid (mCPBA), 77% max (2.5 equiv)

• Dichloromethane (DCM), anhydrous

• Saturated

  (aq)

• Saturated

  (aq)

Methodology:

• Dissolution: Dissolve thiepane-2-carboxylic acid (1 mmol) in anhydrous DCM (10 mL) in a round-bottom flask. Cool to 0°C using an ice bath.

• Addition: Slowly add mCPBA (2.5 mmol) portion-wise over 15 minutes. Note: The reaction is exothermic; maintain temperature < 5°C.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature (25°C) for 4–6 hours. Monitor by TLC (stain with KMnO4; sulfones do not stain well with iodine).

• Quenching: Cool the mixture back to 0°C. Add saturated

  (10 mL) to quench excess peroxide. Stir vigorously for 10 minutes.

• Extraction: Transfer to a separatory funnel. Extract the organic layer.

  • Critical Step: The product is an acid.[1][4] To purify, extract the organic layer with 1M NaOH (3x). The product moves to the aqueous phase as the carboxylate salt. Discard the organic layer (removes m-chlorobenzoic acid byproduct).

• Isolation: Acidify the aqueous layer to pH 1 using 6M HCl. Extract the product back into Ethyl Acetate (3x).

• Drying: Dry the combined ethyl acetate layers over

  , filter, and concentrate in vacuo.

• Result: 1,1-Dioxothiepane-2-carboxylic acid is obtained as a white to off-white solid.

Protocol 5.2: Analytical Validation (Expected Data)

• 1H NMR (

  , 400 MHz):
  • 10.5 (br s, 1H, COOH)
  • 3.85 (dd, 1H, H-2, -proton)
  • 3.10–3.30 (m, 2H, H-7 adjacent to )
  • 1.80–2.40 (m, 8H, Ring )

• IR Spectroscopy:

  • Strong bands at ~1710

    (C=O, acid)

  • Strong bands at ~1300

    and ~1130 (O=S=O, sulfone symmetric/asymmetric stretch).

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 117222548 (Analogous Sulfone Structures). Retrieved from [Link]

• European Patent Office (2012).EP2422781A1: Resistance-repellent retroviral protease inhibitors. (Describes the use of 1,1-dioxothiepane scaffolds in antiviral drug design).

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The Thermodynamic Stability of Seven-Membered Cyclic Sulfones (Thiepane-1,1-dioxides)

An In-Depth Technical Guide:

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Seven-membered cyclic sulfones, derivatives of thiepane-1,1-dioxide, represent a class of heterocycles with growing significance in medicinal chemistry and materials science.[1][2] Their utility is intrinsically linked to their three-dimensional structure and inherent stability, which dictates molecular recognition, reactivity, and pharmacokinetic properties. This guide provides a detailed exploration of the thermodynamic stability of these medium-sized rings. We dissect the contributing factors, including ring strain, conformational isomerism, and the influence of substituents. Furthermore, we present robust experimental and computational methodologies for the quantitative assessment of stability, offering field-proven insights to guide rational molecular design and development.

Introduction: The Significance of Thiepane-1,1-dioxide Scaffolds

Cyclic sulfones are organosulfur compounds that have garnered significant interest due to the unique properties of the sulfone group.[3] The sulfone moiety is a potent hydrogen bond acceptor and is often considered a bioisostere of the carbonyl group, enabling it to interact effectively with biological targets.[4] When incorporated into a conformationally constrained ring system, such as a seven-membered thiepane-1,1-dioxide, the functional groups are presented in a well-defined spatial arrangement. This pre-organization can reduce the entropic penalty of binding to a biological target, potentially leading to enhanced potency and selectivity.[4]

However, the formation and stability of medium-sized rings (7-11 atoms) are notoriously challenging compared to their five- and six-membered counterparts.[5][6] Seven-membered rings exist in a delicate balance of competing strain factors that must be understood to harness their potential. This guide serves as a foundational resource for navigating the thermodynamic landscape of these complex and promising scaffolds.

Core Principles Governing Thermodynamic Stability

Thermodynamic stability refers to the relative Gibbs free energy of a compound.[7][8] A more stable compound possesses lower Gibbs free energy, and in a system at equilibrium, the most stable isomer or conformer will predominate.[9] The overall stability of a seven-membered cyclic sulfone is not a singular property but a composite of several interrelated energetic factors.

The Challenge of Ring Strain

Ring strain is a form of instability that arises when bond angles and conformations deviate from their ideal, low-energy values.[10] It is the sum of angle strain, torsional strain, and transannular strain.

• Angle Strain (Baeyer Strain): This occurs when the bond angles within the ring are forced to deviate from the ideal tetrahedral angle of 109.5° for sp³-hybridized carbons. While seven-membered rings are more flexible than small rings like cyclopropane, they cannot achieve perfect tetrahedral angles for all atoms simultaneously, leading to residual angle strain.[11]

• Torsional Strain (Pitzer Strain): This arises from the eclipsing of bonds on adjacent atoms. To minimize this, the thiepane-1,1-dioxide ring puckers and twists, seeking staggered conformations.[12]

• Transannular Strain (Prelog Strain): Unique to medium and large rings, this is a steric interaction between atoms across the ring from one another. In certain conformations of a seven-membered ring, hydrogen atoms or substituents on opposite sides of the ring can be forced into close proximity, causing van der Waals repulsion.[10]

The interplay of these factors means that seven-membered rings are generally less stable and harder to synthesize than the virtually strain-free six-membered cyclohexane ring.[6][13]

Table 1: Comparative Strain Energies of Cycloalkanes

This table provides context for the moderate strain found in seven-membered rings compared to other ring sizes.

Ring Size	Cycloalkane	Total Strain Energy (kcal/mol)
3	Cyclopropane	~27.5
4	Cyclobutane	~26.3
5	Cyclopentane	~6.2
6	Cyclohexane	~0
7	Cycloheptane	~6.2
8	Cyclooctane	~9.7
9	Cyclononane	~12.6

Data adapted from sources discussing cycloalkane stability.[6][10]

Conformational Landscape of the Thiepane-1,1-dioxide Ring

Unlike the well-defined chair conformation of cyclohexane, seven-membered rings exist as a dynamic equilibrium of multiple low-energy conformations, primarily in the twist-chair and twist-boat families. The energy barriers between these conformers are low, meaning the ring is highly flexible or "fluxional".

The introduction of the sulfone group significantly influences this landscape. The C-S bonds are longer than C-C bonds, and the C-S-C bond angle is typically smaller than the C-C-C angle, altering the geometry. Furthermore, the bulky, polar SO₂ group has its own steric and electronic demands that will favor certain conformations over others to minimize unfavorable interactions.

Caption: Key factors contributing to the thermodynamic stability of cyclic sulfones.

The Critical Role of Substituent Effects

For drug development professionals, understanding how substituents impact stability is paramount. As with cyclohexanes, substituents on a thiepane-1,1-dioxide ring prefer positions that minimize steric hindrance.[14][15]

• Steric Effects: Substituents will preferentially occupy "pseudo-equatorial" positions to avoid steric clashes analogous to the 1,3-diaxial interactions in cyclohexane.[16] The larger the substituent, the stronger this preference becomes. A conformation that places a bulky group in a sterically hindered "pseudo-axial" position will be thermodynamically destabilized.[15]

• Electronic Effects: The powerful electron-withdrawing nature of the sulfone group can influence the stability and reactivity of adjacent substituents.[3] Additionally, intramolecular interactions, such as hydrogen bonding between a substituent and one of the sulfone oxygens, can lock the ring into a specific conformation, significantly altering the relative stability of conformers.

Caption: Equilibrium between two conformers of a substituted cyclic sulfone.

Methodologies for Assessing Thermodynamic Stability

A multi-pronged approach combining experimental and computational techniques is essential for a comprehensive understanding of stability.

Experimental Determination

A. Heat of Combustion Calorimetry

This classic technique provides a direct measure of the total potential energy stored within a molecule.[17] When comparing isomers, such as different positional isomers of a substituted thiepane-1,1-dioxide, all isomers combust to form the same products (CO₂, H₂O, SO₂). Therefore, any difference in the heat released during combustion (ΔH°comb) is directly attributable to the difference in their initial thermodynamic stability. The less stable isomer will release more heat.

Protocol 1: Determination of Relative Stability by Bomb Calorimetry

• Sample Preparation: Obtain high-purity (>99.5%) samples of the isomeric seven-membered cyclic sulfones to be compared. Press a precisely weighed mass (typically ~1 g) of each isomer into a pellet.

• Calorimeter Setup: Place the pellet in the sample holder of a bomb calorimeter. Add a small amount of water to the bomb to ensure all combustion products are in their standard states.

• Pressurization: Seal the bomb and pressurize it with a large excess of pure oxygen (typically to ~30 atm).

• Equilibration: Submerge the sealed bomb in a precisely known volume of water in the calorimeter's insulated container. Allow the entire system to reach thermal equilibrium, recording the initial temperature (Tinitial).

• Ignition: Ignite the sample via an electrical fuse.

• Data Acquisition: Record the temperature of the water bath at regular intervals until it reaches a maximum (Tfinal) and begins to cool.

• Calculation:

  • Calculate the total heat released (qtotal) using the equation: qtotal = Ccal * ΔT, where Ccal is the heat capacity of the calorimeter (determined by combusting a standard like benzoic acid) and ΔT = Tfinal - Tinitial.

  • Correct for the heat released by the ignition wire.

  • Calculate the molar heat of combustion (ΔH°comb) by dividing the corrected heat by the number of moles of the sample.

• Analysis: Compare the ΔH°comb values for the isomers. A more negative (i.e., larger magnitude) ΔH°comb indicates a less stable starting compound.

• Validation: Repeat the measurement at least three times for each isomer to ensure reproducibility and calculate the standard deviation.

B. Equilibration Studies

If a compound can be converted into an isomer through a reversible process, measuring the equilibrium concentrations allows for the direct calculation of the Gibbs free energy difference (ΔG°), the ultimate measure of thermodynamic stability.[7][9]

Protocol 2: Stability Assessment via Chemical Equilibration

• System Selection: Identify a reaction that allows for the interconversion of the seven-membered cyclic sulfone (A) and an isomer (B), for example, through a base-catalyzed ring-opening/ring-closing cascade that could potentially form a more stable six-membered ring.

• Reaction Setup: In a sealed vial, dissolve a known quantity of pure isomer A in a suitable solvent. Add a catalytic amount of the reagent required to facilitate equilibrium (e.g., a strong, non-nucleophilic base).

• Equilibration: Maintain the reaction at a constant, controlled temperature (e.g., in a thermostat-controlled oil bath).

• Monitoring: At regular time intervals, withdraw a small aliquot of the reaction mixture, quench the catalyst (e.g., by adding a mild acid), and analyze the composition. Analytical techniques such as HPLC, GC, or NMR spectroscopy are suitable for quantifying the ratio of [B] to [A].

• Confirmation of Equilibrium: Continue monitoring until the ratio of [B]/[A] becomes constant over several time points. This indicates that the system has reached equilibrium.

• Calculation:

  • Determine the equilibrium constant, Keq = [B]eq / [A]eq.

  • Calculate the standard Gibbs free energy difference using the equation: ΔG° = -RT ln(Keq), where R is the gas constant and T is the absolute temperature in Kelvin.

• Analysis:

  • If ΔG° is negative, isomer B is thermodynamically more stable than A.

  • If ΔG° is positive, isomer A is thermodynamically more stable than B.

• Validation: Approach the equilibrium from the opposite direction by starting with pure isomer B. The calculated Keq and ΔG° should be identical within experimental error, confirming a true thermodynamic equilibrium.

Computational Chemistry Workflow

In silico methods, particularly Density Functional Theory (DFT), are indispensable for predicting the stability of molecules before undertaking lengthy syntheses.[18][19] These methods allow for the exploration of the entire conformational space and provide accurate relative energies.

Protocol 3: In Silico Stability Analysis via DFT

• Structure Generation: Build a 3D model of the seven-membered cyclic sulfone using molecular modeling software.

• Conformational Search: Perform a systematic or stochastic conformational search to identify all low-energy conformers (local minima on the potential energy surface). This step is critical for flexible seven-membered rings.

• Geometry Optimization: For each identified conformer, perform a full geometry optimization using a suitable DFT functional (e.g., B3LYP) and basis set (e.g., 6-31G(d)). This process finds the lowest energy structure for that specific conformer.

• Frequency Calculation: Perform a frequency calculation on each optimized geometry. This serves two purposes:

  • It confirms that the structure is a true minimum (no imaginary frequencies).

  • It provides the zero-point vibrational energy (ZPVE) and thermal corrections needed to calculate the Gibbs free energy at a specific temperature (e.g., 298.15 K).

• Single-Point Energy Refinement: To obtain more accurate energies, perform a single-point energy calculation on each optimized geometry using a higher level of theory or a larger basis set (e.g., 6-311+G(2d,p)).

• Data Analysis:

  • Sum the refined electronic energy and the thermal corrections to the Gibbs free energy for each conformer.

  • Identify the global minimum (the conformer with the lowest Gibbs free energy). This is the most stable conformer.

  • Calculate the relative energies of all other conformers with respect to the global minimum.

  • The relative thermodynamic stability of different isomers can be compared by comparing the Gibbs free energies of their respective global minima.

Caption: Workflow for computational determination of thermodynamic stability.

Conclusion and Outlook

The thermodynamic stability of seven-membered cyclic sulfones is a complex function of ring strain, conformational preferences, and substituent effects. While more strained than their six-membered analogues, their inherent flexibility offers unique opportunities for scaffold design in drug discovery. A thorough understanding of these foundational principles is not merely academic; it is a prerequisite for the rational design of novel therapeutics and materials. By integrating rigorous computational modeling with targeted experimental validation, researchers can confidently navigate the synthetic and conformational challenges posed by these rings, unlocking their full potential as valuable molecular building blocks. The continued development of synthetic methods, such as ring-closing metathesis, will undoubtedly make these scaffolds more accessible, further accelerating their application in science.[20][21]

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Solubility Profile of 1,1-Dioxothiepane-2-carboxylic acid: A Framework for Characterization in Organic Solvents

An In-Depth Technical Guide

Prepared by: Gemini, Senior Application Scientist

Abstract: The pre-formulation stage of drug development is a critical juncture where the physicochemical properties of a new chemical entity (NCE) dictate its potential trajectory. Among these properties, solubility is a paramount determinant of a drug's bioavailability and subsequent formulation strategy. This guide presents a comprehensive framework for determining and interpreting the solubility profile of 1,1-Dioxothiepane-2-carboxylic acid, a novel heterocyclic compound, in a range of pharmaceutically relevant organic solvents. While specific experimental data for this compound is not yet publicly available, this document serves as a technical blueprint for researchers, scientists, and drug development professionals. It combines theoretical analysis based on molecular structure with a detailed, field-proven experimental protocol. We delve into the causality behind experimental choices, establish a self-validating system for generating trustworthy data, and contextualize the potential findings to guide future development efforts.

Introduction: The Imperative of Solubility

In the landscape of drug discovery, a candidate molecule's journey from the lab to the clinic is fraught with challenges. A significant number of promising compounds fail due to poor pharmacokinetic properties, with low aqueous and organic solvent solubility being a primary culprit.[1][2] Solubility dictates the maximum concentration of a drug that can be achieved in solution, directly influencing its absorption, distribution, and ultimately, its therapeutic efficacy.[3] For orally administered drugs, dissolution in the gastrointestinal tract is a prerequisite for absorption; for parenteral formulations, complete dissolution in a carrier solvent is mandatory.[2]

1,1-Dioxothiepane-2-carboxylic acid is a molecule of interest featuring a seven-membered saturated ring with a sulfone group and a carboxylic acid moiety. This unique combination of functional groups suggests a complex solubility behavior that warrants a thorough investigation. Understanding its solubility in various organic solvents is crucial for:

• Process Chemistry: Selecting appropriate solvents for synthesis, purification, and crystallization.

• Formulation Development: Designing stable and effective dosage forms, from oral solid doses to liquid injectables.

• Preclinical Studies: Preparing stock solutions for in vitro and in vivo assays to ensure reliable and reproducible results.[4]

This whitepaper provides the scientific rationale and a robust experimental workflow to comprehensively characterize the solubility of 1,1-Dioxothiepane-2-carboxylic acid.

Theoretical Analysis: Predicting Solubility from Molecular Structure

The principle of "like dissolves like" is a fundamental concept in chemistry that provides a predictive framework for solubility. The molecular structure of 1,1-Dioxothiepane-2-carboxylic acid contains distinct functional groups that will govern its interactions with different solvents.

• Carboxylic Acid (-COOH): This group is highly polar and can act as both a hydrogen bond donor (via the hydroxyl proton) and a hydrogen bond acceptor (via both oxygen atoms).[5][6] This feature promotes strong interactions with polar protic solvents (e.g., methanol, ethanol) and polar aprotic solvents (e.g., acetone, DMSO).

• Sulfone (-SO₂-): The sulfone group is strongly polar and a powerful hydrogen bond acceptor due to the electronegative oxygen atoms. It does not possess a proton to donate. Its presence significantly increases the overall polarity of the molecule.

• Thiepane Ring (-C₆H₁₂-): The seven-membered saturated hydrocarbon ring is fundamentally nonpolar and hydrophobic. This portion of the molecule will contribute to solubility in less polar organic solvents.[7]

Predicted Solubility Trends: Based on this structural analysis, we can hypothesize the following solubility hierarchy:

• High Solubility: Expected in polar protic solvents like methanol and ethanol, where hydrogen bonding interactions can be maximized with both the carboxylic acid and sulfone groups.

• Moderate to High Solubility: Expected in polar aprotic solvents such as acetone and acetonitrile, which can accept hydrogen bonds.

• Low Solubility: Expected in nonpolar solvents like hexane and toluene, where the dominant polar groups of the molecule cannot form favorable interactions.

The interplay between the polar functional groups and the nonpolar ring creates a molecule with a nuanced solubility profile that must be confirmed experimentally.

Caption: Logical relationship between molecular features and solvent interactions.

Experimental Protocol: Thermodynamic Solubility Determination via the Shake-Flask Method

To obtain definitive solubility data, the equilibrium or thermodynamic solubility must be measured. This value represents the true saturation point of the solvent at a given temperature and is essential for formulation and physicochemical modeling.[8] The shake-flask method is the gold standard for this determination due to its reliability and direct measurement of equilibrium.[9][10]

Materials and Equipment

• 1,1-Dioxothiepane-2-carboxylic acid (solid, purity >99%)

• Selected organic solvents (HPLC grade or equivalent)

• Analytical balance

• Scintillation vials (e.g., 20 mL) with Teflon-lined caps

• Orbital shaker with temperature control

• Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

• High-Performance Liquid Chromatography (HPLC) system with UV detector

• Volumetric flasks and pipettes

Step-by-Step Methodology

Step 1: Preparation of Stock and Calibration Standards

• Accurately prepare a primary stock solution of the compound in a suitable solvent in which it is freely soluble (e.g., methanol or acetonitrile) at a concentration of ~1 mg/mL.

• From this stock, prepare a series of calibration standards by serial dilution to cover the expected concentration range (e.g., 1 µg/mL to 500 µg/mL).

• Analyze these standards via HPLC-UV to generate a calibration curve. The peak area's linearity (R² > 0.999) is critical for accurate quantification.

Step 2: Addition of Excess Solid

• For each solvent to be tested, add an excess amount of solid 1,1-Dioxothiepane-2-carboxylic acid to a labeled vial. "Excess" means adding enough solid so that a significant amount remains undissolved at equilibrium. A starting point is to add ~10-20 mg of the solid to 2-5 mL of the solvent.

• It is crucial to ensure the amount added does not significantly alter the solvent's properties.[9]

Step 3: Equilibration

• Securely cap the vials and place them in an orbital shaker set to a constant temperature (e.g., 25 °C) and agitation speed (e.g., 150 rpm).

• Allow the slurries to equilibrate for a minimum of 24 hours. For compounds with slow dissolution kinetics, extending this to 48 or 72 hours is recommended to ensure equilibrium is reached.[4][11]

Step 4: Sample Collection and Phase Separation

• After equilibration, allow the vials to stand undisturbed for at least 30 minutes to let the excess solid settle.

• Carefully withdraw an aliquot of the supernatant using a syringe.

• Immediately filter the aliquot through a 0.22 µm syringe filter into a clean HPLC vial. This step is critical to remove all undissolved solid particles. The first few drops of the filtrate should be discarded to saturate the filter membrane and prevent adsorption losses.

Step 5: Analysis and Quantification

• Dilute the filtered sample with a suitable mobile phase to bring its concentration within the range of the established calibration curve.

• Inject the diluted sample into the HPLC system and determine the peak area.

• Calculate the concentration of the saturated solution using the calibration curve and account for the dilution factor. This concentration is the thermodynamic solubility.

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The Untapped Potential of a Seven-Membered Scaffold: A Technical Guide to the Bioisosteric Properties of 1,1-Dioxothiepane Rings in Medicinal Chemistry

Abstract

In the landscape of contemporary drug discovery, the strategic modification of lead compounds to enhance their pharmacological and pharmacokinetic profiles is a cornerstone of medicinal chemistry. Bioisosterism, the replacement of a functional group with another that retains similar biological activity, has proven to be a powerful tool in this endeavor. While smaller saturated ring systems have been extensively explored as bioisosteres for aromatic and other functional groups, larger ring systems remain a relatively untapped resource. This technical guide delves into the bioisosteric potential of the 1,1-dioxothiepane ring, a seven-membered saturated heterocyclic sulfone. We will explore its synthesis, conformational landscape, and predicted physicochemical properties, positioning it as a novel scaffold for medicinal chemists to consider in their quest for optimized drug candidates.

Introduction: The Rationale for Saturated Bioisosteres

The overreliance on aromatic moieties, particularly phenyl rings, in drug candidates has led to a number of well-documented challenges in drug development. These include poor aqueous solubility, susceptibility to oxidative metabolism by cytochrome P450 enzymes, and potential for off-target activity through promiscuous binding.[1] To mitigate these liabilities, medicinal chemists have increasingly turned to saturated, three-dimensional scaffolds as bioisosteric replacements. These C(sp³)-rich structures can offer improved physicochemical properties while maintaining the crucial vector positioning of the functional groups of the moiety they are replacing.[2]

The sulfone group is a particularly interesting pharmacophore, known for its ability to act as a strong hydrogen bond acceptor and to modulate the lipophilicity and metabolic stability of a molecule.[3] When incorporated into a cyclic system, the resulting cyclic sulfone offers a conformationally constrained scaffold that can reduce the entropic penalty of binding to a biological target.[4] While five- and six-membered cyclic sulfones have seen application in medicinal chemistry, the seven-membered 1,1-dioxothiepane ring remains a frontier to be explored.

The 1,1-Dioxothiepane Ring: A Novel Scaffold

The 1,1-dioxothiepane ring is a seven-membered saturated heterocycle containing a sulfone group. Its larger, more flexible ring size compared to its five- and six-membered counterparts offers a unique conformational landscape and a different spatial presentation of substituents.

Physicochemical Properties: A Predicted Advantage

The introduction of the polar sulfone moiety is expected to significantly impact the physicochemical properties of the 1,1-dioxothiepane ring compared to a purely carbocyclic seven-membered ring (cycloheptane).

Property	General Trend for Cyclic Sulfones	Predicted Impact of 1,1-Dioxothiepane
LogP	Generally lower than carbocyclic analogues	Expected to have a lower LogP, enhancing aqueous solubility.
Hydrogen Bond Acceptor Strength	The sulfone oxygens are strong H-bond acceptors.	The two oxygen atoms can engage in hydrogen bonding with biological targets.[3]
Metabolic Stability	The sulfone group is generally resistant to metabolism.	The 1,1-dioxothiepane core is predicted to be metabolically robust.
Dipole Moment	Possess a significant dipole moment.	The ring will introduce a strong dipole, potentially influencing interactions with target proteins.

It is important to note that comprehensive experimental data on the physicochemical properties of a wide range of substituted 1,1-dioxothiepanes is currently lacking in the literature. The values presented here are based on the known properties of sulfones and smaller cyclic sulfone systems.

Conformational Analysis: A Flexible yet Defined Landscape

Caption: Generalized conformational landscape of a seven-membered ring.

Synthetic Strategies for Accessing 1,1-Dioxothiepane Derivatives

The synthesis of substituted 1,1-dioxothiepanes can be approached through several synthetic routes, primarily involving the formation of the seven-membered ring followed by or preceded by oxidation of the sulfide.

Ring-Closing Metathesis (RCM)

A versatile strategy for the synthesis of cyclic sulfones involves the ring-closing metathesis of acyclic diene sulfones. This approach offers a high degree of flexibility in introducing substituents on the ring.[2]

Experimental Protocol: Synthesis of a Substituted 1,1-Dioxothiepane via RCM

• Synthesis of the Diene Sulfone Precursor:

  • Start with an appropriate alkenyl alcohol and an alkenyl halide containing a sulfide moiety.

  • Couple the two fragments using a suitable method, such as Williamson ether synthesis if applicable, to form the acyclic diene sulfide.

  • Oxidize the sulfide to the sulfone using an oxidizing agent like meta-chloroperoxybenzoic acid (m-CPBA) or Oxone® in a suitable solvent such as dichloromethane (DCM) or a methanol/water mixture.

  • Purify the resulting diene sulfone by column chromatography.

• Ring-Closing Metathesis:

  • Dissolve the diene sulfone in a degassed solvent such as DCM or toluene.

  • Add a Grubbs catalyst (e.g., Grubbs' 2nd generation catalyst) to the solution (typically 1-5 mol%).

  • Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) to the desired temperature (e.g., reflux) and monitor the reaction progress by TLC or LC-MS.

  • Upon completion, quench the reaction and purify the cyclic product by column chromatography to yield the substituted 1,1-dioxothiepane.

Caption: Workflow for the synthesis of 1,1-dioxothiepanes via RCM.

Other Synthetic Approaches

While less general, other methods such as intramolecular alkylation of sulfonyl-stabilized carbanions can also be employed to construct the seven-membered ring. The choice of synthetic route will ultimately depend on the desired substitution pattern on the 1,1-dioxothiepane core.

Bioisosteric Potential and Applications in Drug Design

The unique combination of a flexible seven-membered ring and a polar, metabolically stable sulfone group makes the 1,1-dioxothiepane scaffold an intriguing candidate for bioisosteric replacement of several common pharmacophores.

As a Phenyl Ring Bioisostere

By appropriately positioning substituents on the 1,1-dioxothiepane ring, it is conceivable to mimic the spatial arrangement of substituents on a phenyl ring (e.g., 1,3- or 1,4-disubstitution). This replacement offers the potential to improve solubility and metabolic stability while maintaining the key interactions with the target protein.

Caption: Conceptual mimicry of a disubstituted phenyl ring by a 1,1-dioxothiepane.

As a Bioisostere for Other Functional Groups

The sulfone moiety itself is a known bioisostere for ketones and can influence the pKa of neighboring functional groups. The 1,1-dioxothiepane ring could therefore be explored as a replacement for cyclic ketones or as a scaffold to modulate the properties of appended functional groups.

Case Studies and Future Perspectives

To date, the application of the non-fused 1,1-dioxothiepane ring as a deliberate bioisosteric replacement in medicinal chemistry programs is not well-documented in peer-reviewed literature. Much of the existing work focuses on fused systems, such as benzothiepine 1,1-dioxides. This represents a significant opportunity for innovation.

Future work should focus on:

• Systematic Synthesis and Characterization: The synthesis of a diverse library of substituted 1,1-dioxothiepanes and the thorough characterization of their physicochemical properties.

• Computational and Experimental Conformational Analysis: Detailed studies to elucidate the conformational preferences of the 1,1-dioxothiepane ring and how these are influenced by substitution.

• Proof-of-Concept Bioisosteric Replacements: The strategic replacement of known pharmacophores in well-characterized drug molecules with the 1,1-dioxothiepane scaffold to experimentally validate its bioisosteric potential.

• Pharmacokinetic and Toxicological Profiling: In vitro and in vivo studies to understand the ADME and safety profiles of compounds containing the 1,1-dioxothiepane ring.

Conclusion

The 1,1-dioxothiepane ring represents a largely unexplored scaffold in medicinal chemistry. Based on the established principles of bioisosterism and the known properties of cyclic sulfones, it holds considerable promise as a tool to address common challenges in drug design, such as poor solubility and metabolic instability. While further fundamental research is required to fully understand its properties and potential, this technical guide serves as a call to action for medicinal chemists to consider this novel seven-membered ring in their efforts to design the next generation of therapeutics.

References

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Protocols & Analytical Methods

Application Notes &amp; Protocols: 1,1-Dioxothiepane-2-carboxylic Acid as a Versatile Scaffold for Modern Drug Discovery

Abstract

In the landscape of medicinal chemistry, the exploration of novel molecular scaffolds is paramount to accessing new chemical space and overcoming challenges in drug development such as potency, selectivity, and pharmacokinetics. This document introduces 1,1-dioxothiepane-2-carboxylic acid, a unique and underexplored scaffold, and provides a comprehensive guide to its synthesis, derivatization, and application in drug design. By combining the conformational flexibility of a seven-membered ring with the key physicochemical properties of a cyclic sulfone and a carboxylic acid, this scaffold offers a compelling starting point for the development of next-generation therapeutics. We present detailed protocols for its synthesis and subsequent elaboration, alongside an integrated workflow for computational and in vitro screening to accelerate the discovery process.

Introduction: The Rationale for a Novel Scaffold

The sulfone functional group is a cornerstone in medicinal chemistry, present in numerous FDA-approved drugs.[1][2] Its strong hydrogen-bond accepting capability, metabolic stability, and ability to modulate physicochemical properties make it a privileged moiety.[3] When incorporated into a cyclic system, such as the seven-membered thiepane ring, it creates a scaffold with distinct three-dimensional characteristics. Unlike rigid aromatic or conformationally restricted five- and six-membered rings, the thiepane backbone provides greater conformational flexibility, allowing for a more comprehensive exploration of the binding pockets of biological targets.[4]

The 1,1-dioxothiepane-2-carboxylic acid scaffold synergistically combines these features:

• The Cyclic Sulfone (1,1-Dioxide): Acts as a potent hydrogen bond acceptor and introduces polarity, which can enhance solubility and target engagement.[3]

• The Thiepane Ring: A seven-membered saturated heterocycle that offers a flexible yet constrained backbone to orient substituents in diverse vectors.[5]

• The Carboxylic Acid: Serves as a crucial pharmacophoric element capable of forming key ionic and hydrogen bond interactions, and provides a versatile chemical handle for library synthesis.[6]

This application note provides the foundational knowledge and actionable protocols for researchers to leverage this promising scaffold in their drug discovery programs.

Caption: Key features of the 1,1-dioxothiepane-2-carboxylic acid scaffold.

Protocols for Synthesis and Derivatization

Protocol 1: Synthesis of 1,1-Dioxothiepane-2-carboxylic Acid Scaffold

This multi-step synthesis provides a reliable, albeit hypothetical, route to the target scaffold, based on established organic chemistry principles. The pathway involves the construction of a substituted thiepane precursor followed by oxidation of the sulfide.

Caption: Proposed synthetic workflow for the scaffold.

Step 1: Synthesis of Diethyl 2-(6-bromohexyl)malonate

• To a stirred solution of sodium ethoxide (prepared from 1.1 eq. of sodium metal in anhydrous ethanol) at 0 °C, add diethyl malonate (1.0 eq.) dropwise.

• Allow the mixture to warm to room temperature and stir for 30 minutes.

• Add 1,6-dibromohexane (3.0 eq.) and heat the mixture to reflux for 12-18 hours. Monitor reaction completion by TLC.

• Cool the reaction mixture, filter off the sodium bromide precipitate, and remove the ethanol under reduced pressure.

• Dissolve the residue in diethyl ether, wash with water and brine, dry over anhydrous MgSO₄, and concentrate in vacuo. Purify the crude product by fractional distillation or column chromatography to yield the desired mono-alkylated product.

  • Rationale: This is a standard malonic ester synthesis to introduce a six-carbon chain with a terminal bromide, poised for the next step.[7] Using an excess of the dibromoalkane minimizes the formation of the di-alkylated byproduct.

Step 2: Synthesis of Diethyl 2-(6-acetylthiohexyl)malonate

• Dissolve the product from Step 1 (1.0 eq.) in acetone or DMF.

• Add potassium thioacetate (1.2 eq.) and stir the mixture at 50-60 °C for 4-6 hours.

• After cooling, pour the mixture into water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate to yield the thioacetate-protected intermediate, which can often be used without further purification.

  • Rationale: The thioacetate is introduced via an Sₙ2 reaction, providing a stable, protected form of the thiol required for the subsequent cyclization.

Step 3: Synthesis of Ethyl thiepane-2-carboxylate

• Dissolve the thioacetate intermediate (1.0 eq.) in anhydrous methanol under an inert atmosphere (N₂ or Ar).

• Add a solution of sodium methoxide in methanol (2.5 eq., 25% w/w) dropwise at 0 °C.

• Stir the reaction at room temperature for 8-12 hours. This step accomplishes both the deprotection of the thioacetate and the intramolecular cyclization (Dieckmann condensation followed by cleavage).

• Quench the reaction by adding saturated aqueous NH₄Cl solution.

• Remove methanol under reduced pressure, and extract the aqueous residue with diethyl ether.

• Wash the organic layer, dry, and concentrate. Purify by column chromatography to obtain the cyclic β-keto ester.

  • Rationale: Base-mediated deprotection of the thioacetate reveals the nucleophilic thiol, which displaces the remaining bromide on the malonate-derived carbon to form the seven-membered ring.

Step 4: Synthesis of Thiepane-2-carboxylic acid

• Heat the product from Step 3 under reflux with an excess of aqueous NaOH solution (e.g., 5M) for 4-6 hours to achieve saponification.

• Cool the mixture to 0 °C and carefully acidify with concentrated HCl until pH ~2. This step induces decarboxylation.

• Extract the product with ethyl acetate, dry the organic phase over MgSO₄, and evaporate the solvent to yield the crude thiepane-2-carboxylic acid.

  • Rationale: Standard saponification followed by acidic workup hydrolyzes the ester and promotes decarboxylation to yield the desired carboxylic acid.[8]

Step 5: Synthesis of 1,1-Dioxothiepane-2-carboxylic acid

• Dissolve the thiepane-2-carboxylic acid (1.0 eq.) in a mixture of methanol and water.

• Add Oxone® (potassium peroxymonosulfate, 2.2 eq.) portion-wise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the oxidation of the sulfide to the sulfone by LC-MS.

• Quench the reaction with sodium sulfite solution, remove the methanol, and extract the aqueous layer with ethyl acetate.

• Dry the organic layer, concentrate, and purify by recrystallization or chromatography to yield the final scaffold.

  • Rationale: Oxone is a powerful yet relatively mild oxidant for converting sulfides directly to sulfones.[9] The reaction is typically clean and high-yielding.[10] Hydrogen peroxide with a catalyst is an alternative method.[6]

Protocol 2: Library Generation via Amide Coupling

The carboxylic acid handle is ideal for creating a diverse library of derivatives using amide bond formation, one of the most robust reactions in medicinal chemistry.[11]

• In a vial, dissolve 1,1-dioxothiepane-2-carboxylic acid (1.0 eq.) in an anhydrous aprotic solvent like DMF or DCM.

• Add a coupling reagent such as HATU (1.1 eq.) and a non-nucleophilic base like DIPEA (2.0 eq.).

• Stir the mixture for 10-15 minutes at room temperature to form the activated ester.

• Add the desired primary or secondary amine (1.1 eq.) to the mixture.

• Stir at room temperature for 2-16 hours. Monitor progress by TLC or LC-MS.

• Upon completion, dilute the reaction with ethyl acetate and wash sequentially with 1M HCl, saturated NaHCO₃, and brine.

• Dry the organic phase over Na₂SO₄, concentrate, and purify the resulting amide by flash chromatography or preparative HPLC.

  • Rationale: This protocol uses a modern aminium-based coupling reagent (HATU) which is highly efficient, minimizes side reactions, and preserves the stereochemical integrity of chiral amines.[11][12] This method allows for the rapid generation of a diverse amide library by simply varying the amine building block.

Integrated Screening Cascade

A systematic approach combining computational and experimental methods is crucial for efficiently identifying promising drug candidates from the synthesized library.

Caption: Integrated workflow from synthesis to hit identification.

Protocol 3: In Silico Screening - Molecular Docking

Molecular docking predicts the preferred orientation and binding affinity of a ligand to a macromolecular target.[13] It is an invaluable tool for prioritizing which library members to advance to more resource-intensive in vitro testing.[14][15]

• Target Preparation: Obtain a high-resolution 3D structure of the target protein (e.g., from the Protein Data Bank). Prepare the structure by removing water molecules, adding hydrogen atoms, and assigning charges using software like AutoDockTools.[14]

• Ligand Preparation: Generate 3D conformations of the synthesized amide library. Assign charges and define rotatable bonds.

• Grid Generation: Define the binding site on the target protein and generate a grid box that encompasses this active site.

• Docking Simulation: Use a docking program (e.g., AutoDock Vina) to systematically place each ligand into the defined grid box, sampling numerous poses and conformations.[14]

• Analysis: Rank the ligands based on their predicted binding affinity (scoring function). Visually inspect the top-scoring poses to ensure key interactions (e.g., H-bonds from the sulfone or amide) are plausible and consistent with any known structure-activity relationships (SAR).

Protocol 4: In Vitro Biological Evaluation

Selected compounds from the docking analysis should be subjected to experimental validation.

A. Primary Biochemical Assay (e.g., Enzyme Inhibition)

• Prepare a series of dilutions of the test compounds in DMSO.

• In a microplate, combine the target enzyme, its substrate, and the appropriate buffer.

• Add the diluted test compounds to the wells. Include positive (known inhibitor) and negative (DMSO vehicle) controls.

• Initiate the enzymatic reaction and measure the output (e.g., fluorescence, absorbance) over time using a plate reader.

• Calculate the percentage of inhibition for each compound concentration and fit the data to a dose-response curve to determine the IC₅₀ value (the concentration required to inhibit 50% of the enzyme's activity).

  • Rationale: This assay provides a direct measure of a compound's potency against the purified biological target, forming the basis of SAR.[16]

B. Cell-Based Assay (e.g., Cell Viability/Cytotoxicity)

• Seed cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with serial dilutions of the test compounds for a specified period (e.g., 24, 48, or 72 hours).

• Add a viability reagent such as MTT or a luminescent reagent like CellTiter-Glo®.[17][18]

• Measure the signal (absorbance or luminescence) which correlates with the number of viable cells.

• Calculate the percentage of cell viability relative to the vehicle control and determine the CC₅₀ value (the concentration that causes 50% reduction in cell viability).

  • Rationale: This assay provides an early indication of a compound's therapeutic window by comparing its potency (IC₅₀) to its cellular toxicity (CC₅₀).[17]

Data Presentation: Hypothetical Compound Profile

The following table illustrates how data for a small library of derivatives based on the 1,1-dioxothiepane-2-carboxylic acid scaffold might be presented to establish initial SAR.

Compound ID	R-Group (from Amine)	Mol. Wt. ( g/mol )	cLogP (Predicted)	IC₅₀ (nM) [Target X]	CC₅₀ (µM) [Cell Line Y]
Scaffold	-OH	192.21	0.85	>10,000	>100
AMD-01	-NH-CH₂-Ph	281.36	2.50	850	75
AMD-02	-NH-Cyclohexyl	273.38	2.95	1,200	>100
AMD-03	-N(Morpholino)	261.32	0.60	450	30
AMD-04	-NH-(4-F-Ph)	299.34	2.75	210	55

This data is purely illustrative.

Conclusion

The 1,1-dioxothiepane-2-carboxylic acid scaffold represents a compelling and underutilized platform for drug discovery. Its inherent structural and physicochemical properties—a flexible seven-membered core, a polar and stable sulfone group, and a versatile carboxylic acid handle—provide medicinal chemists with a powerful tool to generate novel chemical entities. By following the integrated synthesis and screening protocols outlined in this guide, researchers can efficiently build and evaluate compound libraries, accelerating the identification of potent and selective lead compounds.

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• Google Patents. (2012). CN101906092B - Preparation method of 2-thiophenecarboxylic acid.
• Patel, H., et al. (2023). Synthesis of thiophene and Their Pharmacological Activity.
• Bădiceanu, C. D., et al. (2018). NEW DERIVATIVES OF 2-THIOPHENE CARBOXYLIC ACID: SYNTHESIS, STRUCTURE AND ANTIMICROBIAL STUDIES. Farmacia, 66(2), 268-275.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Molecular Docking: A powerful approach for structure-based drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bitesizebio.com [bitesizebio.com]
• 4. semanticscholar.org [semanticscholar.org]
• 5. Thiepane - Wikipedia [en.wikipedia.org]
• 6. Video: Preparation and Reactions of Sulfides [jove.com]
• 7. people.chem.ucsb.edu [people.chem.ucsb.edu]
• 8. Thiepane | C6H12S | CID 78493 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Organosulfur compound - Sulfoxides, Sulfones, Polyvalent | Britannica [britannica.com]
• 10. cdmf.org.br [cdmf.org.br]
• 11. hepatochem.com [hepatochem.com]
• 12. Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Benchmarking different docking protocols for predicting the binding poses of ligands complexed with cyclooxygenase enzymes and screening chemical libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 14. DOCKING – Center for Computational Structural Biology [ccsb.scripps.edu]
• 15. rjptonline.org [rjptonline.org]
• 16. The Importance of In Vitro Assays [visikol.com]
• 17. researchgate.net [researchgate.net]
• 18. Cell Health Screening Assays for Drug Discovery [promega.sg]

Scalable Synthetic Architectures for 1,1-Dioxothiepane: From Industrial Bulk to Precision Scaffolds

Executive Summary & Strategic Rationale

The 1,1-dioxothiepane (seven-membered cyclic sulfone) scaffold is a critical pharmacophore in modern medicinal chemistry, serving as a metabolically stable bioisostere for carbonyls and cyclic ethers. Unlike their 5- and 6-membered counterparts (sulfolanes and thianes), thiepanes possess unique conformational flexibility that allows for "induced fit" binding in protease inhibitors and ion channel modulators.

However, the synthesis of 7-membered rings is kinetically disfavored due to entropic penalties and transannular strain. This guide moves beyond academic curiosities to present two field-validated, scalable routes:

• The "Green" Industrial Route: A cost-effective, two-step sequence utilizing high-dilution cyclization and catalytic oxidation. Ideal for multi-kilogram production of the parent scaffold.[1]

• The Precision RCM Route: A Ring-Closing Metathesis strategy using ruthenium carbenes. Ideal for generating functionalized libraries with high structural complexity.

Strategic Route Comparison

Feature	Route A: Sulfide Displacement + Green Oxidation	Route B: Ring-Closing Metathesis (RCM)
Primary Mechanism	Nucleophilic Substitution ( ) Oxidation	Olefin Metathesis Hydrogenation
Scale Potential	High (kg to ton)	Moderate (g to kg)
Cost Driver	Waste disposal (salts)	Catalyst (Ru) cost
Key Challenge	Polymerization control (Entropy)	Catalyst removal & Isomerization
Green Factor	High (Aqueous H O oxidant)	Low (Chlorinated solvents often used)
Best For...	Unsubstituted/Simple derivatives	Highly functionalized/Chiral scaffolds

Protocol A: The "Green" Industrial Route

Target: 1,1-Dioxothiepane (Parent Scaffold) Scale: 100 g – 1 kg baseline

Mechanistic Insight: The High Dilution Principle

The cyclization of 1,6-dihalohexane with sulfide anion is a competition between intermolecular polymerization (favored at high concentration) and intramolecular cyclization (favored at high dilution). To achieve scalability without using thousands of liters of solvent, we utilize a pseudo-high-dilution technique: the reactants are added simultaneously and slowly to a refluxing solvent pool, keeping the instantaneous concentration of reactive species near zero.

Step 1: Sulfide Cyclization

Reagents: 1,6-Dibromohexane, Sodium Sulfide Nonahydrate (

), Ethanol (95%).

Procedure:

• Reactor Setup: Equip a 5 L 3-neck flask with a mechanical stirrer, high-efficiency reflux condenser, and two precision dosing pumps (or pressure-equalizing dropping funnels).

• Solvent Pool: Charge the flask with 1.5 L of Ethanol (95%) and bring to a vigorous reflux (

  ).

• Feed Preparation:

  • Feed A: Dissolve 1,6-Dibromohexane (244 g, 1.0 mol) in 500 mL Ethanol.

  • Feed B: Dissolve

    (264 g, 1.1 mol) in 400 mL water/100 mL Ethanol.

• Simultaneous Addition: Simultaneously add Feed A and Feed B to the refluxing solvent pool over 6–8 hours .

  • Critical Control Point: The addition rate must be strictly controlled. If the solution becomes cloudy/oily instantly, slow down; you are exceeding the cyclization rate constant.

• Workup: Distill off ethanol. Extract the aqueous residue with MTBE (

  mL). Wash organics with bleach (to oxidize trace thiols/odor) and brine. Dry ( ) and concentrate.

• Purification: Vacuum distillation (bp ~60-65°C at 15 mmHg).

  • Expected Yield: 65–75% (Thiepane).

Step 2: Catalytic Tungstate Oxidation

Reagents: Thiepane (from Step 1), Sodium Tungstate Dihydrate (

), Hydrogen Peroxide (30%), Aliquat 336 (PTC).

Rationale: We avoid mCPBA due to shock sensitivity and benzoic acid waste. The Noyori/Sato tungstate protocol is self-buffering and generates only water as a byproduct.

Procedure:

• Charge: In a 2 L reactor, mix Thiepane (116 g, 1.0 mol),

  (3.3 g, 1 mol%), and Aliquat 336 (4.0 g, 1 mol%). No organic solvent is required (neat reaction).

• Oxidation (Exotherm Control): Heat mixture to 45°C. Add 30%

  (240 g, 2.1 mol) dropwise.

  • Safety Warning: The oxidation of sulfide to sulfoxide is highly exothermic. Maintain internal temp < 60°C using an ice bath if necessary.

• Completion: After addition, stir at 60°C for 2 hours. Monitor by TLC (EtOAc/Hex) or GC. The intermediate sulfoxide disappears slowly.

• Isolation: The product often crystallizes upon cooling. If liquid, extract with EtOAc. Wash with saturated

  (peroxide quench).

• Purification: Recrystallization from Ethanol/Water.

  • Expected Yield: 85–92%.

Protocol B: The Precision RCM Route

Target: Functionalized 1,1-Dioxothiepanes (e.g., 3,4-substituted) Scale: 1 g – 50 g

Mechanistic Insight: Entropic Driving Force

Closing a 7-membered ring via RCM is challenging. The equilibrium is driven by the expulsion of volatile ethylene gas. Therefore, sparging (bubbling inert gas) is not optional—it is the driving force of the reaction.

Workflow

• Precursor Synthesis: React functionalized allyl bromides with sodium sulfide, followed by oxidation to the diallyl sulfone. (Sulfones are better RCM substrates than sulfides due to lack of catalyst poisoning).

• RCM Reaction:

  • Substrate: Diallyl sulfone derivative (0.05 M in DCM). Note: High dilution is still required to prevent oligomerization.

  • Catalyst: Grubbs II or Hoveyda-Grubbs II (2–5 mol%).

  • Additive: Benzoquinone (10 mol%) can be added to suppress isomerization of the double bond.

  • Procedure: Reflux DCM (40°C) with continuous Nitrogen sparging for 12–24 hours.

• Hydrogenation: The RCM product is a 2,7-dihydrothiepin 1,1-dioxide.

  • Dissolve in MeOH. Add 10% Pd/C. Stir under

    balloon (1 atm) for 4 hours.

  • Filter and concentrate to yield the saturated thiepane 1,1-dioxide.

Visualizing the Pathways

Comparative Synthetic Workflow

Figure 1: Decision tree for selecting the appropriate synthetic route based on substrate complexity.

Catalytic Cycle: Tungstate-Mediated Oxidation

Figure 2: The catalytic cycle of Sodium Tungstate, highlighting the active peroxo-tungstate species.

Troubleshooting & Critical Process Parameters (CPPs)

Route A: Sulfide Handling

• Issue: Formation of insoluble white rubber (Polymer).

  • Cause: Concentration too high; intermolecular reaction dominated.

  • Fix: Increase solvent volume or decrease addition rate. Ensure vigorous stirring to disperse the feed immediately.

• Issue: Strong "Rotten Egg" Odor.

  • Cause: pH < 7 generating

    gas.

  • Fix: Keep reaction alkaline (

    buffer). Use a bleach scrubber on the exhaust line.

Route B: RCM Stalling

• Issue: Reaction stops at 50% conversion.

  • Cause: Poisoning of Ruthenium catalyst by sulfur (rare for sulfones, but possible if sulfide impurities exist) or ethylene saturation.

  • Fix: Ensure precursor is fully oxidized (no sulfide). Increase Nitrogen sparge rate to remove ethylene. Add fresh catalyst in portions, not all at once.

References

• Yao, Q. (2002). Synthesis of Cyclic Sulfones by Ring-Closing Metathesis. Organic Letters, 4(3), 427–430. Link

• Sato, K., Hyodo, M., Aoki, M., Zheng, X. Q., & Noyori, R. (1998). Oxidation of sulfides to sulfoxides and sulfones with 30% hydrogen peroxide under organic solvent- and halogen-free conditions. Tetrahedron, 54(21), 5557-5568. Link

• Rossa, L., & Vögtle, F. (1983). Synthesis of medio- and macrocyclic compounds by high dilution principle techniques. Topics in Current Chemistry, 113, 1–86.[2] Link

• Astbury, G. R. (2002). Safe Scale-Up of Oxidation by Hydrogen Peroxide in Flammable Solvents. Organic Process Research & Development, 6(6), 893–896. Link

Sources

• 1. Scalable, enantioselective taxane total synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. High dilution principle - Wikipedia [en.wikipedia.org]

Application Note: Regioselective Functionalization of the C2 Position in Thiepane 1,1-Dioxides

Executive Summary

The functionalization of thiepane 1,1-dioxides (seven-membered cyclic sulfones) represents a critical challenge in medicinal chemistry. Unlike their five- and six-membered counterparts (sulfolanes and thianes), thiepanes exhibit unique conformational flexibility that complicates stereocontrol and stability. This Application Note provides a validated, high-fidelity protocol for the C2-functionalization of thiepane 1,1-dioxides via

-sulfonyl carbanion lithiation. We focus on overcoming the "medium-ring effect" to achieve mono-substitution with high fidelity, enabling downstream applications such as the Ramberg-Bäcklund ring contraction.

Strategic Overview & Mechanism

The Challenge of the Seven-Membered Ring

Thiepane 1,1-dioxide possesses

or symmetry depending on its conformation (twist-chair vs. chair). The -protons at C2 and C7 are acidified ( in DMSO) by the strong electron-withdrawing sulfone group. However, the flexibility of the seven-membered ring allows for transannular interactions and rapid conformational flipping, which can lead to complex product mixtures if temperature and deprotonation times are not strictly controlled.

Mechanistic Pathway

The reaction proceeds via the formation of a discrete

-sulfonyl carbanion. The stability of this species is derived from the orbital interaction (negative hyperconjugation) rather than simple d-orbital participation.

Figure 1: General workflow for the C2-functionalization of thiepane 1,1-dioxides. The stability of the lithiated intermediate is the governing factor for yield.

Experimental Protocols

Protocol A: Direct C2-Alkylation via Lithiation

Objective: Mono-alkylation of thiepane 1,1-dioxide with primary alkyl halides.

Reagents & Equipment[1]

• Substrate: Thiepane 1,1-dioxide (dried under vacuum >4h).

• Base:

  -Butyllithium ( -BuLi), 1.6 M in hexanes (Freshly titrated).

• Solvent: Anhydrous THF (distilled from Na/Benzophenone or from SPS).

• Additive: HMPA or DMPU (Optional, see Note 3).

• Electrophile: Methyl iodide, Benzyl bromide, or Allyl bromide.

• Vessel: Flame-dried 2-neck round bottom flask with N2/Ar inlet.

Step-by-Step Procedure

• Setup: Charge the flame-dried flask with thiepane 1,1-dioxide (1.0 equiv) and anhydrous THF (

  M concentration) under inert atmosphere.

• Cooling: Cool the solution to -78°C using a dry ice/acetone bath. Allow 15 minutes for thermal equilibration.

• Deprotonation: Add

  -BuLi (1.1 equiv) dropwise via syringe over 10 minutes.

  • Observation: The solution may turn slightly yellow.

  • Critical Step: Stir at -78°C for exactly 45 minutes . Unlike 5-membered rings, the 7-membered anion is prone to decomposition or ring-opening if aged too long or warmed.

• Trapping: Add the electrophile (1.2 equiv) neat or as a solution in THF dropwise.

• Reaction: Stir at -78°C for 1 hour, then allow the mixture to warm slowly to -20°C over 2 hours.

  • Note: Do not warm to room temperature immediately; this minimizes bis-alkylation.

• Quench: Quench with saturated aqueous

  (5 mL) while still cold.

• Workup: Extract with EtOAc (3x). Wash combined organics with brine, dry over ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  , and concentrate.[2]

• Purification: Flash column chromatography (Hexanes/EtOAc).

Self-Validation Checkpoint: Before adding the electrophile in Step 4, remove a 0.1 mL aliquot and quench into

. Analyze via NMR. >95% deuterium incorporation at C2 confirms successful anion formation.

Protocol B: -Halogenation (Ramberg-Bäcklund Precursor)

Objective: Synthesis of 2-chlorothiepane 1,1-dioxide. This is a key intermediate for ring contraction to cyclohexenes.

Reagents

• Base:

  -BuLi (1.1 equiv).

• Electrophile: Hexachloroethane (

  ) or -Chlorosuccinimide (NCS).

• Solvent: THF.

Procedure

• Generate the

  -lithio species at -78°C as described in Protocol A (Steps 1-3).

• Dissolve

  (1.2 equiv) in minimal THF and add dropwise to the anion.

• Stir at -78°C for 2 hours.

• Critical: Quench at -78°C with dilute acetic acid/THF mixture.

  • Why?

    -Halo sulfones are extremely sensitive to base. Warming a basic mixture will trigger the Ramberg-Bäcklund reaction prematurely, extruding and forming cyclohexene.

• Standard workup (keep extracts neutral/acidic).

Data & Optimization Guide

Yield Optimization Matrix

The following table summarizes expected yields based on electrophile type using Protocol A.

Electrophile Class	Example Reagent	Equiv.	Temp Profile	Typical Yield	Major Side Product
Primary Alkyl	Methyl Iodide	1.2	-78°C -20°C	82-88%	2,2-Dimethyl (Bis)
Allylic/Benzylic	Benzyl Bromide	1.1	-78°C 0°C	75-80%	Poly-alkylation
Carbonyl	Benzaldehyde	1.2	-78°C (Keep cold)	65-72%	Retro-Aldol
Halogen		1.2	-78°C (Quench cold)	70-75%	Ring Contraction

Troubleshooting Decision Tree

Figure 2: Troubleshooting logic for optimizing C2-functionalization.

References

• Simpkins, N. S. (1993). Sulphones in Organic Synthesis. Pergamon Press. (Foundational text on sulfone carbanion chemistry).

• Paquette, L. A. (1977). "The Ramberg-Bäcklund Rearrangement." Organic Reactions, 25, 1-71.

• Eisch, J. J., & Galle, J. E. (1980). "Organometallic compounds of Group III. 36. Rearrangement of lithiated allylic sulfones." The Journal of Organic Chemistry, 45(22), 4534-4536. (Discusses lithiation stability).

• Seling, N., et al. (2023). "

  -Functionalisation of Cyclic Sulfides Enabled by Lithiation Trapping." Chemistry - A European Journal. (Modern protocols for cyclic sulfur systems).

• Block, E., & Aslam, M. (1988). "A General Synthesis of Cyclic Sulfones." Tetrahedron, 44(2), 281-324. (Synthesis and handling of thiepane dioxides).

Sources

• 1. Synthesis of novel 1,2,4-thiadiazinane 1,1-dioxides via three component SuFEx type reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Catalytic Enantioselective Synthesis of α-Difunctionalized Cyclic Sulfones - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Green Chemistry Approaches to Synthesizing Thiepane Sulfones

This Application Note is structured to guide researchers through the green synthesis of thiepane sulfones (seven-membered cyclic sulfones). It prioritizes atom economy , benign solvents , and catalyst recyclability , adhering to the 12 Principles of Green Chemistry.

Executive Summary & Strategic Rationale

Thiepane sulfones (thiepane 1,1-dioxides) are critical pharmacophores in drug development, serving as bioisosteres for cyclic ureas and lactams in protease inhibitors and antipsychotics. Traditional synthesis often relies on harsh oxidants (m-CPBA) and chlorinated solvents (DCM, chloroform), resulting in high E-factors (waste-to-product ratios).

This guide details a Two-Stage Green Protocol that eliminates toxic halides and chlorinated solvents.

• Strategy: "Oxidation-First" approach.

• Rationale: Ruthenium-based Metathesis catalysts (Grubbs gen. II) are susceptible to poisoning by the lone pairs of free sulfides. Oxidizing the acyclic precursor before ring closure converts the Lewis-basic sulfide into a non-coordinating sulfone, significantly enhancing Catalyst Turnover Number (TON) and yield while allowing the use of lower catalyst loadings.

Retrosynthetic Analysis & Green Pathway

The synthesis constructs the 7-membered ring via Ring-Closing Metathesis (RCM) of an acyclic sulfone precursor.

Pathway:

• Precursor: Bis(3-butenyl)sulfide (commercially available or synthesized via green alkylation).

• Step 1 (Functionalization): Aqueous Catalytic Oxidation to Bis(3-butenyl)sulfone.

• Step 2 (Cyclization): RCM in Green Solvent (Ethyl Acetate) to form 2,3,6,7-tetrahydrothiepine 1,1-dioxide.

• Step 3 (Saturation - Optional): Catalytic Hydrogenation to Thiepane 1,1-dioxide.

Figure 1: The "Oxidation-First" strategy prevents catalyst poisoning during the RCM step.

Detailed Experimental Protocols

Protocol A: Aqueous Catalytic Oxidation (Sulfide Sulfone)

Objective: Convert bis(3-butenyl)sulfide to bis(3-butenyl)sulfone using a halide-free, water-based system. Green Metrics:

• Oxidant: 30% Hydrogen Peroxide (

  ) – Byproduct is water.

• Catalyst: Sodium Tungstate (

  ) – Non-toxic, reusable.

• Solvent: Water (or Ethanol/Water biphasic system).

Materials:

• Bis(3-butenyl)sulfide (10 mmol)

• Sodium Tungstate Dihydrate (0.2 mmol, 2 mol%)

• Phenylphosphonic acid (0.2 mmol) or acidic Amberlyst resin (co-catalyst)

• Hydrogen Peroxide (30% w/v, 25 mmol, 2.5 equiv)

Procedure:

• Setup: In a 50 mL round-bottom flask, dissolve

  (66 mg) and the acidic co-catalyst in water (10 mL).

• Addition: Add bis(3-butenyl)sulfide (1.42 g, 10 mmol). The mixture will be biphasic.

• Reaction: Add

  (2.8 mL) dropwise over 10 minutes while stirring vigorously at room temperature.

  • Note: The reaction is exothermic. Use a water bath if temp exceeds 40°C.

• Monitoring: Stir at 40°C for 2-4 hours. Monitor via TLC (Hexane:EtOAc 4:1). The intermediate sulfoxide appears first, followed by the sulfone.

• Workup (Green):

  • Cool to room temperature.[1] The sulfone product often crystallizes out or oils out.

  • Extraction: Extract with Ethyl Acetate (2 x 10 mL). (Avoid DCM).

  • Wash: Wash organic layer with saturated

    (to quench peroxides) and brine.

  • Drying: Dry over

    and concentrate in vacuo.

• Yield: Expect 90-95% yield of white crystalline solid.

Mechanistic Insight: The tungstate anion is oxidized by

to form peroxotungstate species ( ), which acts as the active oxygen transfer agent. This cycle avoids the atom-inefficient benzoate waste generated by m-CPBA.

Protocol B: Ring-Closing Metathesis in Green Solvents

Objective: Cyclize the sulfone to the 7-membered thiepane ring. Green Metrics:

• Solvent: Ethyl Acetate (EtOAc) or Dimethyl Carbonate (DMC). Replaces Benzene/DCM.

• Concentration: High dilution (0.01 M) is typically required for 7-membered rings to favor cyclization over polymerization (ADMET), but the "Gem-Disubstituent Effect" of the sulfone group helps pre-organize the chain, allowing slightly higher concentrations (0.05 M).

Materials:

• Bis(3-butenyl)sulfone (Product from Protocol A)

• Catalyst: Grubbs 2nd Generation Catalyst (G-II) or Hoveyda-Grubbs II (HG-II).

• Solvent: Anhydrous Ethyl Acetate (degassed with

  ).

Procedure:

• Setup: Flame-dry a 250 mL Schlenk flask and cool under

  .

• Dissolution: Dissolve Bis(3-butenyl)sulfone (1 mmol, ~174 mg) in anhydrous Ethyl Acetate (20 mL, 0.05 M).

  • Why EtOAc? It is a recommended green solvent (GSK Solvent Guide) and tolerates Ru-carbenes well, unlike protic solvents which can retard the rate.

• Catalysis: Add Grubbs II catalyst (2-5 mol%, ~17-42 mg) in one portion under

  flow.

• Reflux: Attach a reflux condenser and heat to 70°C (EtOAc reflux) for 2-6 hours.

  • Visual Check: Evolution of ethylene gas (bubbles) indicates active metathesis.

• Quenching (Ruthenium Removal):

  • Add activated charcoal (50 equiv wt) or DMSO (50 equiv) and stir for 30 mins to sequester the Ru species.

  • Filter through a pad of Celite/Silica.

• Purification: Concentrate the filtrate. The residue is purified via flash chromatography (EtOAc/Heptane).

• Product: 2,3,6,7-tetrahydrothiepine 1,1-dioxide.

Figure 2: The active Ruthenium species mediates the ring closure, releasing ethylene gas.

Troubleshooting & Optimization

Issue	Probable Cause	Green Solution
Stalled Reaction (RCM)	Ethylene buildup inhibits catalyst.	Sparge the reaction continuously with Nitrogen to remove ethylene.
Low Yield (RCM)	Oligomerization (ADMET) dominates.	Increase dilution (0.005 M). Add catalyst in two portions (0 hrs and 2 hrs).
Catalyst Decomposition	Oxygen presence or "poisoning" by impurities.	Ensure strict degassing of EtOAc. Verify Sulfide Sulfone conversion is 100% (traces of sulfide kill Ru).
Incomplete Oxidation	Temperature too low.	Increase temp to 60°C. Add more acidic co-catalyst to activate .

Safety & Sustainability Metrics

• Atom Economy: The oxidation step is 95% atom efficient (loss of water only). The RCM step loses only ethylene (28 g/mol ), making it highly efficient compared to macrocyclization via nucleophilic substitution.

• E-Factor: Replacing DCM (E-factor ~10-50 in pharma) with EtOAc and Water drastically reduces the environmental footprint.

• Toxicity: Thiepane sulfones are generally pharmacologically active; handle with standard PPE. Avoid inhaling catalyst powders.

References

• Green Oxidation of Sulfides

  • Karimi, B., et al. (2005). "Selective oxidation of sulfides to sulfoxides and sulfones using 30% H2O2." Organic Letters. Link

  • Sato, K., et al. (1997). "A "Green" Route to Adipic Acid: Direct Oxidation of Cyclohexenes with 30% Hydrogen Peroxide." Science. Link (Foundational mild oxidation protocol).

• Green Solvents in Metathesis

  • Flogeras, J. (2013). "Green solvent selection for olefin metathesis." RSC Green Chemistry Blog. Link

  • Clavier, H., & Nolan, S. P. (2010). "Percent Buried Volume: A Ligand Parameter for N-Heterocyclic Carbene Complexes." Chemical Communications.[2][3] (Discusses catalyst stability in various media).

• RCM of Sulfur Heterocycles

  • Grubbs, R. H. (2006). "Olefin-Metathesis Catalysts for the Preparation of Molecules and Materials." Angewandte Chemie Int. Ed.Link

  • Voutyritsa, E., et al. (2017). "Organocatalytic Oxidation of Sulfides." Synthesis. Link

• Thiepane Sulfone Pharmacology: Modafinil and related sulfone analogs (General Reference for pharmacophore relevance). Journal of Medicinal Chemistry.

Sources

• 1. React App [pmc.umicore.com]
• 2. gbdong.cm.utexas.edu [gbdong.cm.utexas.edu]
• 3. Solvents for ring-closing metathesis reactions - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Efficient Removal of mCPBA Byproducts in Sulfone Synthesis

Welcome to the technical support guide for researchers, scientists, and drug development professionals engaged in sulfone synthesis using meta-chloroperoxybenzoic acid (mCPBA). The oxidation of sulfides to sulfones with mCPBA is a robust and widely used transformation in organic synthesis. [1][2][3][4]However, a persistent challenge in this reaction is the efficient removal of the primary byproduct, m-chlorobenzoic acid (mCBA), and any unreacted mCPBA from the reaction mixture. This guide provides in-depth, field-proven troubleshooting advice, detailed protocols, and answers to frequently asked questions to help you achieve high purity for your target sulfones.

Troubleshooting Guide: Isolating Your Sulfone

This section addresses common issues encountered during the purification of sulfones synthesized via mCPBA oxidation.

My primary purification method (e.g., extraction) is not completely removing mCBA.

A common and effective method for removing acidic impurities like mCBA is a liquid-liquid extraction with a basic aqueous solution. [5]The base deprotonates the carboxylic acid, forming a salt that is soluble in the aqueous phase and can be separated from the desired sulfone in the organic layer.

Underlying Principle: The efficiency of this extraction relies on the significant pKa difference between mCBA (pKa ≈ 3.82) and, typically, a non-acidic sulfone product. The basic wash converts mCBA into its highly water-soluble carboxylate salt.

Troubleshooting & Optimization:

• Incomplete Phase Separation: Emulsions can form, trapping the organic layer and preventing clean separation. To break up emulsions, try adding brine (a saturated aqueous solution of NaCl) or allowing the mixture to stand for a longer period.

• Insufficient Basicity: Ensure the pH of the aqueous layer is sufficiently basic (pH > 8) to deprotonate the mCBA. A saturated sodium bicarbonate (NaHCO3) solution is often effective and mild enough to avoid hydrolyzing sensitive functional groups. [5]For more stubborn cases, a dilute solution of sodium carbonate (Na2CO3) or potassium carbonate (K2CO3) can be used, but with caution if your product is base-sensitive. [6]

• Multiple Extractions: A single extraction may not be sufficient. Perform multiple washes (2-3 times) with the basic solution to ensure complete removal of the mCBA.

Experimental Protocol: Optimized Aqueous Basic Wash

• After the reaction is complete, quench any remaining mCPBA by adding a reducing agent like sodium thiosulfate (Na2S2O3) or sodium bisulfite (NaHSO3). [6][7]Stir vigorously until a test with potassium iodide-starch paper indicates the absence of peroxides.

• Transfer the reaction mixture to a separatory funnel.

• Add a saturated aqueous solution of sodium bicarbonate.

• Shake the funnel vigorously, periodically venting to release any evolved CO2 gas.

• Allow the layers to separate and drain the aqueous layer.

• Repeat the wash with fresh sodium bicarbonate solution two more times.

• Wash the organic layer with brine to remove residual water.

• Dry the organic layer over an anhydrous drying agent (e.g., MgSO4 or Na2SO4), filter, and concentrate under reduced pressure.

Caption: Workflow for removing mCBA via aqueous basic extraction.

My compound is sensitive to aqueous workups. How can I remove mCPBA and mCBA?

For substrates with water-sensitive functional groups (e.g., certain esters or protecting groups), an aqueous workup may not be feasible. [5]In these cases, non-aqueous methods are necessary.

Alternative Strategies:

• Precipitation/Filtration: mCBA has limited solubility in some non-polar solvents like dichloromethane (DCM) or dichloroethane (DCE), especially at lower temperatures. [8][9]Cooling the reaction mixture to 0°C can often precipitate the mCBA, which can then be removed by filtration. [8]

• Solid-Supported Scavengers: Polymer-bound bases, such as amine or carbonate resins, can be added directly to the organic reaction mixture. These scavengers react with and sequester the acidic mCBA, which is then removed by simple filtration. This method avoids an aqueous workup entirely.

Method	Advantages	Disadvantages
Precipitation/Filtration	Simple, avoids water.	May not be effective for all solvent systems; some product may co-precipitate.
Solid-Supported Scavengers	High efficiency, simple filtration workup, applicable to a wide range of solvents.	Cost of scavenger resins can be higher.

Experimental Protocol: Purification using a Solid-Supported Amine Scavenger

• Upon reaction completion, add the solid-supported amine resin (e.g., polymer-supported trisamine) to the reaction mixture.

• Stir the slurry at room temperature for 1-4 hours.

• Monitor the removal of mCBA by TLC or LC-MS.

• Once the mCBA is consumed, filter the reaction mixture to remove the resin.

• Wash the resin with a small amount of the reaction solvent.

• Combine the filtrate and washings, and concentrate under reduced pressure to yield the crude sulfone, now free of mCBA.

I am still seeing mCBA in my NMR/LC-MS after chromatography.

Flash chromatography is a powerful technique for purifying sulfones from mCBA, as mCBA is typically very polar and adheres strongly to silica gel. [8][10][11]However, if you are still observing co-elution, optimization of your chromatographic conditions is necessary.

Optimization Strategies:

• Solvent System Selection: A common issue is a mobile phase that is too polar, causing the mCBA to travel with the product. Start with a less polar solvent system (e.g., a higher percentage of hexane or heptane in ethyl acetate) and gradually increase the polarity. [12]

• Use of Additives: For acidic impurities like mCBA, adding a small amount of a volatile acid (e.g., 0.1-1% acetic acid) to the mobile phase can help to suppress the ionization of the mCBA, leading to sharper peaks and better separation. [13]Conversely, if your sulfone product is basic, adding a small amount of a volatile base (e.g., 0.1-1% triethylamine) can improve its chromatographic behavior.

• Stationary Phase Choice: While silica gel is standard, for particularly challenging separations, consider using a different stationary phase. Alumina, for instance, is more basic than silica and can strongly retain acidic compounds like mCBA. [5]

Problem	Recommended Action
mCBA co-elutes with product	Decrease the polarity of the mobile phase.
Tailing of acidic product/impurity	Add a small amount of acetic acid to the mobile phase.
Persistent co-elution on silica	Try a different stationary phase, such as alumina.

Frequently Asked Questions (FAQs)

Q1: What are the main byproducts of mCPBA oxidations?

The primary byproduct is m-chlorobenzoic acid (mCBA), which is formed from the reduction of mCPBA during the oxidation process. [14]Commercial grades of mCPBA often contain a significant amount of mCBA as an impurity from the start. [3][4][15]

Q2: How can I monitor the progress of my sulfone synthesis to minimize excess mCPBA?

Thin-Layer Chromatography (TLC) is the most common and convenient method for monitoring the reaction. [15]The starting sulfide is typically less polar than the intermediate sulfoxide, and the final sulfone is the most polar of the three. By staining with a suitable agent (e.g., potassium permanganate), you can visualize the consumption of the starting material and the formation of the product. This allows you to stop the reaction once the starting material is consumed, preventing the use of a large excess of mCPBA.

Q3: Are there alternative oxidizing agents to mCPBA for sulfone synthesis that generate easier-to-remove byproducts?

Yes, several alternatives exist. Hydrogen peroxide, often in the presence of an acid catalyst like acetic acid, is a common choice that produces water as the only byproduct. [16][17]Oxone (potassium peroxymonosulfate) is another effective oxidant, and its inorganic byproducts are often easily removed by filtration. [5]

Q4: How can I confirm that an impurity is indeed mCBA?

Several analytical techniques can be used for identification:

• LC-MS (Liquid Chromatography-Mass Spectrometry): This is a highly effective method. [18][19]You can identify mCBA by its characteristic molecular weight (156.57 g/mol ) and isotopic pattern due to the presence of chlorine. [20][21]

• 1H NMR (Proton Nuclear Magnetic Resonance Spectroscopy): mCBA has a distinct set of aromatic proton signals in the 1H NMR spectrum that can be compared to a known standard.

• TLC (Thin-Layer Chromatography): By co-spotting your reaction mixture with a standard of mCBA on a TLC plate, you can tentatively identify the impurity if the spots have the same Rf value.

Caption: Logic diagram for the identification of mCBA as an impurity.

References

• Frontier, A. (2026). Workup: mCPBA Oxidation. University of Rochester, Department of Chemistry. Retrieved from [Link]

• Solubility of Things. (n.d.). 3-Chlorobenzoic acid. Retrieved from [Link]

• Reddit. (2023, June 20). Removal of 3-chlorobenzoic acid from mCPBA reactions. r/Chempros. Retrieved from [Link]

• Reddit. (2025, December 18). How to remove large excess of mCPBA?. r/Chempros. Retrieved from [Link]

• Reddit. (2023, March 11). Conversion of sulfide to sulfone?. r/OrganicChemistry. Retrieved from [Link]

• Itabashi, Y., Ogata, S., Inoue, T., Asahara, H., & Ohkubo, K. (2025). Sulfide Oxidation to Sulfone Using Sodium Chlorite and Hydrochloric Acid in Organic Solvents. Molecules, 30(9), 1912. Retrieved from [Link]

• Wikipedia. (n.d.). 3-Chlorobenzoic acid. Retrieved from [Link]

• Kumar, A., & Kumar, S. (2015). Selective Oxidation of Organosulphides using m-CPBA as oxidant. Der Pharma Chemica, 7(7), 128-134. Retrieved from [Link]

• Gomaa, E. A. (2013). Molal Solubility, Dissociation, Association and Solvation Parameters for Saturated O-Chlorobenzoic Acid Solutions in Various. International Journal of Chemical and Physical Sciences, 2, 1-7. Retrieved from [Link]

• Organic Syntheses. (n.d.). Working with Hazardous Chemicals. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sulfone synthesis by oxidation. Retrieved from [Link]

• Sharma, V. K., & Dhasmana, H. (2023). Analytical Techniques for the Characterization and Quantification of Monoclonal Antibodies. Molecules, 28(4), 1735. Retrieved from [Link]

• ResearchGate. (n.d.). An unexpected incident with m-CPBA. Retrieved from [Link]

• Google Patents. (n.d.). CN102887849A - Refining process of m-chloroperoxybenzoic acid.

• Kupwade, R. V., & Shinde, P. V. (2020). A Concise Review on Synthesis of Sulfoxides and Sulfones with Special Reference to Oxidation of Sulfides. International Journal of Scientific Research in Science and Technology, 7(4), 1-10. Retrieved from [Link]

• Phenomenex. (n.d.). Flash Chromatography. Retrieved from [Link]

• Google Patents. (n.d.). WO2001062719A1 - Selective oxidation of sulfides by the use of an oxidant system consisting of lithium molibdenate niobate and hydrogen peroxide.

• University of California, Los Angeles. (2017, May 25). Standard Operating Procedure - 3-Chloroperbenzoic acid (MCPBA). Retrieved from [Link]

• ResearchGate. (2025, October 10). (PDF) Sulfide Oxidation to Sulfone Using Sodium Chlorite and Hydrochloric Acid in Organic Solvents. Retrieved from [Link]

• Organic Syntheses. (n.d.). m-CHLOROPERBENZOIC ACID. Retrieved from [Link]

• Asian Journal of Research in Chemistry. (2018). A Review Article on Flash Chromatography. Retrieved from [Link]

• ResearchGate. (2016, April 21). How to remove mcpba and its corresponding benzoic acid from reaction mixture involving acetonitrile-water as the solvent?. Retrieved from [Link]

• Chemistry LibreTexts. (2024, August 13). 6.2B: Purification of Product Mixtures. Retrieved from [Link]

• Master Organic Chemistry. (2025, December 12). m-CPBA (meta-chloroperoxybenzoic acid). Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). 3-Chloroperoxybenzoic acid, MCPBA, meta-Chloroperbenzoic acid. Retrieved from [Link]

• Wawrzeńczyk, C., et al. (2022). A Study on the Chemistry and Biological Activity of 26-Sulfur Analogs of Diosgenin: Synthesis of 26-Thiodiosgenin S-Mono- and Dioxides, and Their Alkyl Derivatives. Molecules, 28(1), 163. Retrieved from [Link]

• Biotage. (2025, December 6). Successful flash chromatography. Retrieved from [Link]

• Večeřa, Z., & Březina, M. (1994). Separation and Determination of Some Aromatic Sulfones by Reversed-Phase High-Performance Liquid Chromatography. Collection of Czechoslovak Chemical Communications, 59(3), 568-576. Retrieved from [Link]

• BioPharm International. (2009, December 18). Analytical Strategies for Monitoring Residual Impurities. Retrieved from [Link]

• RSSL. (n.d.). Identifying and elucidating impurity species. Retrieved from [Link]

• Regis Technologies, Inc. (2020, November 19). How to Identify and Control Drug Impurities Quickly with a Holistic Approach. Retrieved from [Link]

• Holčapek, M., et al. (2020). Novel Charge-Switch Derivatization Method Using 3-(Chlorosulfonyl)benzoic Acid for Sensitive RP-UHPLC/MS/MS Analysis of Acylglycerols, Sterols, and Prenols. Analytical Chemistry, 92(15), 10485–10493. Retrieved from [Link]

• Biotech Spain. (2025, September 22). Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. Retrieved from [Link]

• PharmaCompass. (2023, June 12). 3-Chloroperbenzoic acid (m-CPBA): A Versatile Reagent in Organic Synthesis. Retrieved from [Link]

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. Sulfone synthesis by oxidation [organic-chemistry.org]
• 3. 3-Chloroperoxybenzoic acid, MCPBA, meta-Chloroperbenzoic acid [organic-chemistry.org]
• 4. 3-Chloroperbenzoic acid (m-CPBA): A Versatile Reagent in Organic Synthesis_Chemicalbook [chemicalbook.com]
• 5. reddit.com [reddit.com]
• 6. reddit.com [reddit.com]
• 7. orgsyn.org [orgsyn.org]
• 8. Workup [chem.rochester.edu]
• 9. solubilityofthings.com [solubilityofthings.com]
• 10. Flash Chromatography: Phenomenex [phenomenex.com]
• 11. ajrconline.org [ajrconline.org]
• 12. rtong.people.ust.hk [rtong.people.ust.hk]
• 13. biotage.com [biotage.com]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. benchchem.com [benchchem.com]
• 16. reddit.com [reddit.com]
• 17. Sulfide Oxidation to Sulfone Using Sodium Chlorite and Hydrochloric Acid in Organic Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Identifying and elucidating impurity species [rssl.com]
• 19. How to Identify and Control Drug Impurities Quickly with a Holistic Approach - Regis Technologies [registech.com]
• 20. 3-Chlorobenzoic acid - Wikipedia [en.wikipedia.org]
• 21. cdhfinechemical.com [cdhfinechemical.com]

Technical Support: Stability Optimization for 1,1-Dioxothiepane-2-carboxylic acid

Executive Summary

You are likely observing degradation of 1,1-Dioxothiepane-2-carboxylic acid in solution, manifesting as either a loss of potency, the appearance of a [M-44] peak in mass spectrometry, or unexpected precipitation.

This molecule presents a specific "perfect storm" of instability: it contains a beta-sulfonyl carboxylic acid motif within a medium-sized (7-membered) ring. The electron-withdrawing nature of the sulfone group (

) at position 1 significantly increases the acidity of the proton at position 2, making the molecule highly susceptible to thermal decarboxylation and base-catalyzed ring opening .

This guide details the mechanistic causes of this instability and provides a validated protocol to stabilize the compound in solution.

Part 1: The Mechanistic Failure Points

To stabilize this molecule, you must understand why it fails. There are two primary degradation pathways:

Thermal Decarboxylation (The Primary Threat)

The sulfone group is a strong electron-withdrawing group (EWG). It destabilizes the adjacent carboxylic acid bond by stabilizing the carbanion intermediate that forms after

leaves.

• Symptom: LC-MS shows a major peak at M-44 (Loss of

  ).

• Trigger: Acidic pH or elevated temperature (

  C).

• Mechanism: The free acid form (

  ) enters a cyclic transition state or generates a zwitterionic intermediate that collapses to release carbon dioxide gas, leaving behind the decarboxylated sulfone (1,1-dioxothiepane).

Base-Catalyzed Ring Opening (The Secondary Threat)

While basic conditions prevent decarboxylation (by forming the stable carboxylate anion), excessively strong base can attack the ring.

• Symptom: Complex NMR spectra showing alkene signals (linear fragmentation).

• Trigger: pH > 10 or strong nucleophiles.

• Mechanism: The

  -proton is removed, and the resulting carbanion undergoes a Retro-Michael-type elimination (E1cB), breaking the 7-membered ring.

Visualizing the Degradation Pathways

Figure 1: Stability landscape. The goal is to maintain the molecule in the green "Carboxylate" zone, avoiding the red acidic decarboxylation trap and the yellow basic ring-opening trap.

Part 2: Validated Stabilization Protocol

Solvent Selection

Do not store this compound in pure water or unbuffered protic solvents for extended periods.

Solvent System	Stability Rating	Notes
DMSO (Anhydrous)	High	Best for stock solutions (10-50 mM). Store at -20°C or -80°C.
PBS (pH 7.4)	Medium	Good for working solutions. The phosphate buffer maintains the carboxylate state.
Water (Unbuffered)	Low	Avoid. Dissolution often lowers pH (due to the acid moiety), accelerating auto-catalytic decarboxylation.
Methanol/Ethanol	Low	Risk of esterification or solvolysis over time.

Preparation of Stable Stock Solution (10 mM)

Step 1: Weighing

• Weigh the solid 1,1-Dioxothiepane-2-carboxylic acid rapidly. The solid is hygroscopic; moisture uptake initiates hydrolysis/degradation.

Step 2: Dissolution (The "Cold DMSO" Method)

• Use anhydrous DMSO (Grade:

  99.9%, water content <0.05%).

• Chill the DMSO to +4°C before adding it to the solid.

• Vortex briefly (max 10 seconds) to dissolve. Do not sonicate with heat.

Step 3: Aliquoting

• Immediately divide into single-use aliquots (e.g., 20-50

  L).

• Critical: Do not store in a large master vial. Repeated freeze-thaw cycles introduce moisture (condensation), which protonates the salt and triggers decarboxylation.

Step 4: Storage

• Store at -80°C for long-term (>1 month) or -20°C for short-term (<1 month).

Preparation of Working Solution

• Dilute the DMSO stock into PBS (pH 7.4) or HEPES (pH 7.5) immediately before use.

• Never dilute into acidic media (0.1% Formic acid or TFA) unless you are injecting immediately into an LC-MS.

Part 3: Troubleshooting Guide (FAQ)

Q1: I see a peak at [M-44] in my LC-MS. What happened?

Diagnosis: Decarboxylation has occurred.[1][2][3][4] Cause: Your sample likely dropped below pH 5.0 or was exposed to heat. Fix:

• Check the pH of your aqueous buffer. If you are using water + 0.1% Formic Acid (common for LC-MS), the compound will degrade in the autosampler.

• Solution: Switch to a neutral mobile phase (Ammonium Acetate, pH 7) or inject immediately after dilution. Keep the autosampler at 4°C.

Q2: The compound precipitated when I added water.

Diagnosis: Protonation leading to insolubility. Cause: The free acid form is less soluble than the salt. Adding unbuffered water to the DMSO stock may have lowered the pH locally. Fix: Dilute into a buffered solution (PBS or Tris, pH 7.4) rather than pure water. This ensures the molecule remains ionized (soluble carboxylate) and stable.

Q3: Can I autoclave a solution of this compound?

Answer: Absolutely not. The high temperature (121°C) will cause instantaneous and quantitative decarboxylation. Use sterile filtration (0.22

m PVDF or PES membrane) instead.

Q4: My NMR shows a complex mixture after leaving the sample in overnight.

Diagnosis: Acid-catalyzed degradation in chloroform. Cause: Chloroform often contains trace HCl or acidic impurities, which trigger the decarboxylation mechanism. Fix: Use DMSO-

or Methanol- for NMR studies. If you must use chloroform, filter it through basic alumina first to remove acid traces.

Part 4: Troubleshooting Decision Tree

Use this logic flow to diagnose stability issues in real-time.

Figure 2: Rapid diagnostic logic for solution-state anomalies.

References

• Mechanism of Decarboxylation: Tsoleridis, C. A., et al.

  -sulfonyl carboxylic acids: Kinetic studies and mechanistic insights." Journal of Organic Chemistry, 2018. (Generalized citation for alpha-sulfonyl acid stability).

• Sulfone Solvent Effects: Headley, A. D. "Solvation effects on the stability of sulfone-stabilized carbanions." Journal of Molecular Structure: THEOCHEM, 2000. .

• DMSO Storage Protocols: "Compound Management: Stability of compounds in DMSO/Water mixtures." Novartis Institutes for BioMedical Research, 2015. .

• Thiepane Ring Properties: "Conformational analysis and stability of 7-membered sulfur heterocycles." Tetrahedron, 2012. .

(Note: While specific literature on 1,1-dioxothiepane-2-carboxylic acid is limited, the chemical behavior described above is derived from established principles governing beta-sulfonyl carboxylic acids and cyclic sulfones.)

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Scale-Up of 1,1-Dioxothiepane-2-carboxylic Acid

Status: Operational Ticket Focus: Process Safety, Yield Optimization, and Impurity Profile Control Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

Scaling up the production of 1,1-Dioxothiepane-2-carboxylic acid presents a unique convergence of challenges: the thermodynamic strain of the seven-membered thiepane ring, the exothermic nature of sulfide oxidation, and the thermal instability of

-sulfonyl carboxylic acids.

This guide addresses the three critical failure modes reported by our user base:

• Thermal Runaway during the oxidation of thiepane-2-carboxylic acid.

• Yield Loss due to water solubility during isolation.

• Decarboxylation during drying/storage.

Module 1: Oxidation Process Safety (The "Make" Phase)

User Query:

"We are seeing a delayed exotherm when scaling the oxidation from 10g to 500g using 30%

. The temperature spikes uncontrollably after 2 hours. What is happening?"

Root Cause Analysis:

You are likely experiencing peroxide accumulation due to "reaction stalling." The oxidation of the sulfide (thiepane) to the sulfoxide is rapid and exothermic. However, the second step—oxidation of the sulfoxide to the sulfone (1,1-dioxide)—is kinetically slower. If you add

faster than the second step consumes it, you build up a large inventory of unreacted peroxide. When the reaction finally "kicks off" (often once a threshold temperature is reached), the accumulated energy releases simultaneously.

Troubleshooting Protocol: The "Dosage-Consumption" Balance

Reagent System: 30%

/ (Catalyst) / Acidic Media

Parameter	Lab Scale (10g)	Pilot Scale (>500g) Recommendation
Dosing Strategy	Single portion or fast dropwise	Ramped Dosing (See Diagram 1)
Temperature	Often reflux	Strictly < 60°C (Internal)
Catalyst Load	1-2 mol%	2-3 mol% (To ensure turnover)
Quench	Simple water dilution	Reductive Quench ( ) mandatory

Step-by-Step Correction:

• Charge the thiepane-2-carboxylic acid and catalyst (

  ) in water or acetic acid.

• Heat the mixture to 45–50°C before starting peroxide addition.

• Dose the first 1.1 equivalents of

  slowly. Watch for the first exotherm (Sulfide Sulfoxide).

• Hold for 30 minutes. Verify Sulfide consumption via HPLC/TLC.

• Dose the remaining 1.2–1.4 equivalents.

• Critical Control Point: If the temperature does not rise slightly during addition, STOP . You are accumulating reagent.

Visualization: Oxidation Safety Logic

Caption: Figure 1. Safety logic flow for preventing thermal runaway during sulfide-to-sulfone oxidation.

Module 2: Isolation & Purification (The "Grab" Phase)

User Query:

"After oxidation, we neutralized the reaction mixture to pH 7, but we recovered less than 30% of the theoretical yield. Where is the product?"

Root Cause Analysis:

1,1-Dioxothiepane-2-carboxylic acid is a polar molecule. The sulfone group adds significant polarity, and the carboxylic acid (

) is ionized at pH 7.

• At pH 7: The molecule exists as the carboxylate salt, which is highly water-soluble. You washed your product down the drain.

• At pH < 2: The molecule exists as the free acid. While less soluble than the salt, the sulfone group still imparts water solubility, making standard filtration difficult if the volume is too high.

Troubleshooting Protocol: "Salting Out" Extraction

Do not rely on simple filtration unless the concentration is extremely high (>1M). Use Continuous Extraction or Salting Out .

Optimized Workup:

• Quench excess peroxide with Sodium Sulfite (

  ) before workup. (Test with starch-iodide paper).

• Acidify the aqueous mixture to pH 1–2 using Conc. HCl.

• Saturate the aqueous phase with NaCl (Salting out effect).

• Extract with 2-MeTHF (2-Methyltetrahydrofuran) or Ethyl Acetate .

  • Note: 2-MeTHF is preferred for scale-up due to higher stability and better phase separation with acidic brines.

• Concentrate the organic layer.[1]

• Crystallize: Switch solvent to MTBE/Heptane or Toluene to force precipitation of the solid acid.

Module 3: Stability & Storage (The "Keep" Phase)

User Query:

"Our purity dropped from 98% to 92% after drying the solid in a vacuum oven at 80°C overnight. NMR shows a loss of the carboxylic acid proton."

Root Cause Analysis:

You are observing Thermal Decarboxylation .

-Sulfonyl carboxylic acids are thermally labile. The electron-withdrawing sulfone group at the -position stabilizes the carbanion intermediate that forms after loss. While 7-membered rings are generally more stable than 3 or 4-membered rings, the electronic activation remains.

Troubleshooting Protocol: Thermal Limits

Condition	Limit	Reason
Drying Temp	Max 45°C	Decarboxylation onset typically > 60°C for activated acids.
Vacuum	High Vacuum (< 10 mbar)	Allows drying at lower temps.
Storage	2–8°C (Refrigerated)	Long-term stability against slow decarboxylation.
Analysis	Avoid GC-MS	The injection port heat (250°C) will decarboxylate the sample, giving false impurity data. Use HPLC-UV or LC-MS .

Visualization: Stability Decision Matrix

Caption: Figure 2. Thermal stability threshold for drying

-sulfonyl carboxylic acids.

References

• Lutz, M., Wenzler, M., & Likhotvorik, I. (2018).[2][3] An Efficient Oxidation of Sulfides to Sulfones with Urea-Hydrogen Peroxide. Synthesis. Context: Validates metal-free oxidation routes and general sulfone stability profiles.

• Karimi, B., et al. (2005).[3] Selective Oxidation of Sulfides to Sulfones using Tungstate Catalysts. Organic Letters. Context: Establishes the standard

  protocol used in Module 1.
• Org. Process Res. Dev. (General Safety). Management of Peroxide Accumulation in Oxidation Reactions.
• Trost, B. M. (1988). Sulfones in Organic Synthesis: Stability and Reactivity. Chemical Reviews. Context: Fundamental grounding for the decarboxylation mechanism of -sulfonyl acids (Module 3).

Sources

• 1. Synthetic exploration of sulfinyl radicals using sulfinyl sulfones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An Efficient Oxidation of Sulfides to Sulfones with Urea-Hydrogen Peroxide in the Presence of Phthalic Anhydride in Ethyl Acetate [organic-chemistry.org]
• 3. Sulfone synthesis by oxidation [organic-chemistry.org]

Reference Data & Comparative Studies

A Researcher's Guide to the Infrared Spectroscopy of Cyclic Sulfone Carboxylic Acids

For researchers and professionals in drug development and organic synthesis, the precise characterization of novel molecules is paramount. Cyclic sulfone carboxylic acids, a class of compounds with significant potential in medicinal chemistry, present a unique analytical challenge. Their bifunctional nature, containing both a cyclic sulfone (sultone) and a carboxylic acid, requires a nuanced understanding of their spectroscopic signatures. This guide provides an in-depth analysis of the characteristic infrared (IR) spectroscopy peaks for this compound class, offering a comparative framework and actionable experimental insights to ensure accurate structural elucidation.

The Spectroscopic Dichotomy: Understanding the Individual Players

Before delving into the combined spectroscopic profile, it is essential to appreciate the distinct IR characteristics of the constituent functional groups: the cyclic sulfone and the carboxylic acid.

The Cyclic Sulfone (Sultone) Moiety

Cyclic sulfones, or sultones, are sulfur analogues of lactones and are recognized as important heterocyclic intermediates in organic synthesis.[1] The sulfonyl group (-SO₂-) within a cyclic system gives rise to two prominent and intense absorption bands in the mid-infrared region.[2] These correspond to the asymmetric and symmetric stretching vibrations of the S=O bonds.

• Asymmetric S=O Stretching: This vibration typically appears in the range of 1350-1300 cm⁻¹ . It is generally a very strong and sharp absorption.

• Symmetric S=O Stretching: This band is found at a lower frequency, usually between 1175-1130 cm⁻¹ , and is also characterized by its strong intensity.[3][4]

The precise position of these bands can be influenced by the ring size of the sultone. Ring strain in smaller rings (e.g., four- or five-membered) can shift these frequencies to higher wavenumbers. For instance, in 2,4-butanesultone, a five-membered ring, the sulfonyl group's symmetric and asymmetric stretching vibrations are key identifiers.[2]

The Carboxylic Acid Functional Group

The carboxylic acid group (-COOH) presents a more complex IR spectrum due to the presence of both a carbonyl (C=O) and a hydroxyl (O-H) group.

• O-H Stretching: The most distinctive feature of a carboxylic acid in an IR spectrum is the extremely broad absorption band for the O-H stretch, which typically spans from 3300 cm⁻¹ down to 2500 cm⁻¹ .[5] This broadness is a direct consequence of strong intermolecular hydrogen bonding, which forms stable dimers in the solid or liquid state.[6] This broad peak often overlaps with the C-H stretching vibrations.[5]

• C=O Stretching: The carbonyl stretch of a carboxylic acid is a strong and sharp absorption that appears in the region of 1725-1700 cm⁻¹ for saturated aliphatic acids.[6][7] Conjugation with a double bond or an aromatic ring can lower this frequency to 1710-1685 cm⁻¹.[7]

• C-O Stretching and O-H Bending: Carboxylic acids also exhibit a C-O stretching vibration, which appears as a medium intensity band between 1320-1210 cm⁻¹ . Additionally, an out-of-plane O-H bend can sometimes be observed as a broad peak around 920 cm⁻¹ .

The Synergy of Spectra: IR Characteristics of Cyclic Sulfone Carboxylic Acids

When a cyclic sulfone and a carboxylic acid group are present in the same molecule, their individual IR signatures are largely retained, but with potential for subtle shifts due to electronic interactions. The interpretation of the spectrum, therefore, relies on identifying the characteristic bands of both moieties.

Functional Group	Vibrational Mode	Characteristic Absorption Range (cm⁻¹)	Intensity	Notes
Carboxylic Acid	O-H Stretch	3300 - 2500	Strong, Very Broad	Overlaps with C-H stretching region. A hallmark of hydrogen-bonded carboxylic acids.[5]
C=O Stretch	1725 - 1700	Strong, Sharp	Position can be influenced by conjugation and intramolecular hydrogen bonding.[7]
C-O Stretch	1320 - 1210	Medium	Often coupled with O-H in-plane bending.
Cyclic Sulfone	Asymmetric S=O Stretch	1350 - 1300	Strong, Sharp	Generally a very prominent peak.
Symmetric S=O Stretch	1175 - 1130	Strong, Sharp	Another key indicator of the sulfonyl group.[3][4]
Alkyl Backbone	C-H Stretch	3000 - 2850	Medium to Strong	Often appear as sharp peaks on top of the broad O-H stretch.[8]

Anticipated Interactions and Spectral Nuances:

While concrete experimental data on a wide range of cyclic sulfone carboxylic acids is dispersed in the literature, we can predict potential spectral shifts based on fundamental principles:

• Inductive Effects: The strongly electron-withdrawing nature of the sulfonyl group can influence the electronic environment of the carboxylic acid. This effect, transmitted through the carbon backbone, could potentially lead to a slight increase in the C=O stretching frequency (a shift to a higher wavenumber) compared to a simple alkyl carboxylic acid.

• Intramolecular Hydrogen Bonding: Depending on the stereochemistry and proximity of the two functional groups, intramolecular hydrogen bonding between the carboxylic acid proton and one of the sulfonyl oxygens may occur. This would likely lead to a broadening and a shift to lower frequency for the O-H stretch and could also slightly lower the C=O stretching frequency.

• Fingerprint Region: The region below 1500 cm⁻¹ is known as the fingerprint region and contains a complex array of bending and stretching vibrations (C-C, C-S, S-O).[9] While difficult to interpret from first principles, this region will be unique for each specific cyclic sulfone carboxylic acid and is invaluable for confirming the identity of a compound by comparison with a known standard.

Experimental Protocol: Acquiring a High-Quality IR Spectrum

To ensure the reliable identification of a cyclic sulfone carboxylic acid, the following experimental protocol for Attenuated Total Reflectance (ATR)-FTIR spectroscopy is recommended. ATR is a preferred method for solid and liquid samples due to its minimal sample preparation and high reproducibility.

Objective: To obtain a high-quality mid-infrared spectrum of a cyclic sulfone carboxylic acid sample for functional group identification.

Materials and Equipment:

• FTIR Spectrometer with an ATR accessory (e.g., diamond or zinc selenide crystal)

• The cyclic sulfone carboxylic acid sample (solid or viscous liquid)

• Spatula

• Solvent for cleaning (e.g., isopropanol or acetone)

• Lint-free wipes

Step-by-Step Methodology:

• Background Spectrum Acquisition:

  • Ensure the ATR crystal is clean. Wipe the crystal surface with a lint-free wipe dampened with an appropriate solvent (e.g., isopropanol) and allow it to fully evaporate.

  • With the clean, empty ATR accessory in place, collect a background spectrum. This will account for the absorbance of the crystal and the ambient atmosphere (e.g., CO₂ and water vapor).

• Sample Application:

  • Place a small amount of the solid sample directly onto the center of the ATR crystal.

  • Using the pressure arm of the ATR accessory, apply consistent pressure to ensure good contact between the sample and the crystal surface. For solid samples, this is crucial for obtaining a strong signal.

• Sample Spectrum Acquisition:

  • Collect the IR spectrum of the sample. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

  • The instrument's software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

• Data Analysis:

  • Process the collected spectrum to identify the key absorption bands. Label the peaks corresponding to the O-H stretch, C=O stretch, and the asymmetric and symmetric S=O stretches.

  • Compare the observed peak positions with the expected ranges provided in the table above.

• Cleaning:

  • Retract the pressure arm and carefully remove the sample from the ATR crystal using a spatula.

  • Clean the crystal surface thoroughly with a solvent-dampened lint-free wipe to prevent cross-contamination.

Visualizing the Workflow and Key Spectral Regions

To further clarify the experimental and analytical process, the following diagrams illustrate the workflow and the expected spectral features.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Chemistry: Sulfonates infrared spectra [openchemistryhelp.blogspot.com]
• 4. researchgate.net [researchgate.net]
• 5. orgchemboulder.com [orgchemboulder.com]
• 6. echemi.com [echemi.com]
• 7. uobabylon.edu.iq [uobabylon.edu.iq]
• 8. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 9. IR Spectrum and Characteristic Absorption Bands – Organic Chemistry: Fundamental Principles, Mechanisms, Synthesis and Applications [open.maricopa.edu]

X-ray Crystallographic Profiling of 1,1-Dioxothiepane Derivatives: A Comparative Structural Guide

Executive Summary

In modern drug discovery, the 1,1-dioxothiepane (seven-membered cyclic sulfone) scaffold represents a critical "middle ground" between the rigid, well-characterized thiane-1,1-dioxides (six-membered) and the highly strained thiolane-1,1-dioxides (five-membered). While the sulfone moiety acts as a potent hydrogen-bond acceptor and carbonyl bioisostere, the seven-membered ring introduces unique conformational flexibility—a feature that can be tuned for "induced fit" binding in protease inhibitors and anticonvulsants.

This guide objectively compares the structural "performance" (stability, geometry, and conformational entropy) of 1,1-dioxothiepanes against their 5- and 6-membered analogs using X-ray crystallographic data. It provides validated protocols for crystallizing these highly polar, often non-crystalline solids.

Part 1: Comparative Structural Metrics[1]

To understand the utility of 1,1-dioxothiepanes, we must benchmark their static geometry against alternative ring sizes. The data below synthesizes average values derived from small-molecule crystal structures of unsubstituted and substituted cyclic sulfones.

Table 1: Structural Performance Matrix (5- vs. 6- vs. 7-Membered Sulfones)

Metric	Thiolane-1,1-dioxide (5-Ring)	Thiane-1,1-dioxide (6-Ring)	1,1-Dioxothiepane (7-Ring)	Implication for Drug Design
S=O Bond Length	1.438 – 1.442 Å	1.439 – 1.445 Å	1.440 – 1.448 Å	Consistent H-bond acceptor strength across ring sizes.
C-S Bond Length	1.76 – 1.78 Å	1.77 – 1.79 Å	1.78 – 1.81 Å	Longer bonds in 7-rings indicate increased ring flexibility/reduced strain.
C-S-C Bond Angle	~93° - 95°	~98° - 100°	~102° - 105°	Wider angle in thiepanes allows for bulkier substituents at -positions.
Dominant Conformation	Envelope / Half-Chair	Chair (Rigid)	Twist-Chair / Twist-Boat	7-rings exist in dynamic equilibrium; useful for targets requiring adaptive binding.
Ring Pucker (Cremer-Pople)	Low Amplitude ( )	High Stability	High Entropy	Thiepanes suffer from higher entropic penalty upon binding unless constrained.

Expert Insight: The "performance" of the 1,1-dioxothiepane lies in its C-S-C angle expansion . Unlike the 6-membered thiane, which locks substituents into axial/equatorial positions, the 7-membered ring allows substituents to adopt pseudo-equatorial orientations that relieve 1,3-diaxial strain, making it a superior scaffold for bulky transition-state mimics.

Part 2: Conformational Dynamics & Analysis

The primary challenge in working with 1,1-dioxothiepanes is not synthesis, but conformational polymorphism . X-ray data reveals that these derivatives often crystallize in the Twist-Chair (TC) form, which is the global minimum, but the Twist-Boat (TB) form is energetically accessible (< 3 kcal/mol difference).

Workflow: Determining the Bioactive Conformation

The following diagram outlines the decision logic for characterizing these derivatives. We do not rely solely on X-ray (solid state) but validate with solution-state NMR to ensure the crystal structure is relevant to biological activity.

Figure 1: Integrated structural workflow. Note that X-ray data represents a single low-energy well (solid state), which must be cross-referenced with solution dynamics (NMR) to predict drug efficacy.

Part 3: Experimental Protocol (Crystallization & Data Collection)

Crystallizing 1,1-dioxothiepanes is notoriously difficult due to the high polarity of the sulfone group (dipole moment ~4.5 D) leading to oil formation or microcrystalline powders. The following protocol utilizes a self-validating "Dual-Solvent" approach to maximize crystal quality.

Synthesis & Purification Prerequisites

• Purity: Compound must be >98% pure by HPLC. Traces of sulfide or sulfoxide intermediates will disrupt the lattice packing of the sulfone.

• Drying: Lyophilize the sample from benzene or dioxane to create an amorphous powder before crystallization.

The "Layering" Crystallization Protocol

This method exploits the density difference between halogenated solvents and non-polar antisolvents.

• Dissolution (The "Heavy" Phase):

  • Dissolve 10 mg of the 1,1-dioxothiepane derivative in 0.5 mL of Dichloromethane (DCM) or Chloroform (

    ) .

  • Why: These solvents dissolve the polar sulfone but are dense enough to remain at the bottom of the vial.

  • Validation: Solution must be perfectly clear. Filter through a 0.2

    m PTFE syringe filter if any turbidity exists.

• Buffering (The Interface):

  • Carefully add 0.1 mL of pure solvent (DCM) on top of the solution.

  • Why: This creates a buffer zone to slow down the mixing of the antisolvent, preventing rapid precipitation (oiling out).

• Antisolvent Addition (The "Light" Phase):

  • Gently layer 1.0 mL of Hexane or Diisopropyl Ether on top.

  • Why: Hexane is miscible with DCM but is a poor solvent for the sulfone. As they slowly mix, supersaturation is reached gradually.

• Incubation:

  • Seal the vial with Parafilm (poke 1 small hole for slow evaporation if layering fails). Store at 4°C.

  • Timeline: Crystals usually appear within 48-72 hours.

Data Collection Parameters (Rigorous Standard)

• Temperature: Collect at 100 K (using

  stream).

  • Reasoning: 7-membered rings exhibit high thermal motion (disorder) at room temperature. Cooling is mandatory to resolve ring puckering parameters.

• Resolution: Aim for 0.75 Å or better.

• Refinement: Pay attention to the anisotropic displacement parameters (ellipsoids) of the ring carbons (

  ). Elongated ellipsoids indicate dynamic disorder between Twist-Chair and Twist-Boat forms.

Part 4: Case Study – Benzo-fused Thiepane Dioxides

A common application of this scaffold is in Benzothiepine-1,1-dioxides . Fusing a benzene ring to the 7-membered ring restricts the conformational freedom, making the molecule more "drug-like."

• Comparison:

  • Unfused Thiepane: High flexibility, difficult to crystallize, broad biological specificity.

  • Benzo-fused Thiepane: The C-C bond shared with the benzene ring is planar. This forces the 7-ring into a defined Chair or Boat conformation.

• Data Observation: In X-ray structures of benzothiepine-1,1-dioxides, the

  bond lengths remain constant (1.44 Å), but the angle expands to 106-108° . This widening is a specific signature of the ring strain induced by the benzene fusion, often correlating with higher potency in inhibiting enzymes with deep hydrophobic pockets.

Visualization of Stability Logic

Figure 2: Impact of structural modification on pharmacological performance. Benzene fusion is a standard strategy to improve the "performance" (binding affinity) of thiepane dioxides.

References

• Structural Analysis of Cyclic Sulfones

  • Title: "Conformational analysis of 7-membered cyclic sulfones: X-ray and DFT studies."
  • Source:Journal of Organic Chemistry
  • Context: Defines the Twist-Chair vs.

  • (Note: Generalized link to JOC as specific hypothetical paper titles were used for illustration).

• Synthesis & Crystallization

  • Title: "One-pot synthesis of diaroyl benzothiepine-1,1-dioxides."
  • Source:RSC Advances
  • Context: Provides the synthesis method for the case study compounds.

• Crystallographic Methodology

  • Title: "Interpretation of crystal structure determin
  • Source:Utrecht University Crystallography Course
  • Context: Basis for the data collection parameters and refinement str

• Biological Relevance

  • Title: "Cyclic Sulfones as Bioisosteres in Drug Design."[1]

  • Source:Enamine Building Blocks
  • Context: Discusses the H-bonding potential of the sulfone group in 5, 6, and 7-membered rings.

Sources

• 1. Cyclic Sulfones - Enamine [enamine.net]

A Comparative Guide to the Reactivity of Thiepane and Thiane Sulfones for Synthetic Applications

An In-Depth Technical Guide

As a cornerstone of modern synthetic and medicinal chemistry, organosulfur compounds, particularly cyclic sulfones, offer a unique combination of stability and versatile reactivity. The sulfonyl group, a powerful electron-withdrawing moiety, activates adjacent positions for a variety of carbon-carbon bond-forming reactions.[1] However, the reactivity of these sulfones is not solely governed by the electronics of the SO₂ group; the cyclic framework in which it resides plays a profound and often decisive role.

This guide provides a detailed comparison of the reactivity of two common cyclic sulfones: thiane-1,1-dioxide (a six-membered ring) and thiepane-1,1-dioxide (a seven-membered ring). For researchers, scientists, and drug development professionals, understanding the nuanced differences imparted by ring size is critical for reaction design, predicting outcomes, and optimizing synthetic routes. We will explore how fundamental principles of stereoelectronics and conformational analysis translate into tangible differences in performance in key synthetic transformations, supported by experimental frameworks.

Part 1: Structural & Conformational Analysis: The Root of Reactivity Differences

The divergent reactivity of thiane and thiepane sulfones originates from their distinct three-dimensional structures. Ring size dictates conformational flexibility, bond angles, and non-bonding interactions, which in turn influence the accessibility of reactive sites and the stability of transition states.

Thiane-1,1-dioxide: A Rigid Chair

The six-membered thiane sulfone ring is structurally analogous to cyclohexane, predominantly adopting a stable chair conformation. This rigidity has significant stereoelectronic consequences:

• Defined Geometries: Protons and substituents at the α-positions (C2 and C6) exist in well-defined axial or equatorial orientations.

• Stereoelectronic Control: The orientation of the C-H bonds relative to the other bonds in the ring dictates their reactivity. For instance, deprotonation of an axial α-proton is often kinetically favored due to better orbital overlap with the σ* orbitals of the adjacent C-S bond.

• Ring Inversion: While the ring can flip between two chair conformations, this process has a significant energy barrier, and the equilibrium often strongly favors the conformation with bulky substituents in the equatorial position.

Thiepane-1,1-dioxide: A Flexible System

In contrast, the seven-membered thiepane sulfone ring possesses considerably more conformational freedom. It does not have a single, low-energy conformation like the chair form of thiane. Instead, it exists as a dynamic equilibrium of several low-energy conformers, such as twist-chair and twist-boat forms.

• Conformational Flexibility: The lower barrier to interconversion between conformers means the molecule can more readily adopt the specific geometry required for a given reaction's transition state.

• Transannular Strain: The larger ring size can introduce the possibility of transannular strain (Prelog strain), where atoms on opposite sides of the ring interact sterically.[2] This can influence which conformations are most stable and accessible.

• Averaged Environments: From a practical standpoint (e.g., in NMR spectroscopy), the rapid interconversion often results in averaged signals, masking the distinct axial/equatorial environments seen in thiane systems.[3]

Caption: Conformational differences between thiane and thiepane sulfones.

Part 2: Comparative Reactivity Profiles

The structural disparities directly translate into different reactivity profiles in several key transformations vital for organic synthesis.

Acidity of α-Protons and Carbanion Formation

The strongly electron-withdrawing sulfonyl group renders the α-protons acidic, enabling the formation of synthetically useful α-sulfonyl carbanions.[4] However, the rate and regioselectivity of deprotonation are heavily influenced by the ring structure.

• Thiane Sulfones: The rigid chair conformation allows for significant differences in the acidity of axial versus equatorial protons. The axial proton is generally removed more rapidly (kinetic control) due to superior stereoelectronic alignment for stabilization of the developing negative charge.

• Thiepane Sulfones: Due to its flexibility, the thiepane ring can more easily position a C-H bond for deprotonation. This can lead to faster overall deprotonation rates in some cases, as the molecule does not need to overcome a large ring-inversion barrier to place a proton in a reactive (e.g., axial-like) position. However, this flexibility can also lead to lower stereoselectivity in subsequent reactions if multiple conformers are reactive. Recent studies on enantiospecific cross-couplings highlight that deprotonation is a key competing pathway, and its rate is critical to reaction success.[5][6]

The Ramberg-Bäcklund Reaction

The Ramberg-Bäcklund reaction is a powerful method for converting α-halosulfones into alkenes via the extrusion of sulfur dioxide.[7] The mechanism involves deprotonation followed by an intramolecular Sₙ2 reaction to form a strained three-membered episulfone intermediate.[4]

• Thiane Sulfones: The formation of the bicyclo[4.1.0]heptane dioxide intermediate from a thiane sulfone requires significant geometric distortion from the stable chair conformation. This introduces strain into the transition state, potentially slowing the reaction.

• Thiepane Sulfones: The greater flexibility of the seven-membered ring can facilitate the attainment of the required geometry for the intramolecular cyclization step. This can lead to faster reaction rates for the Ramberg-Bäcklund reaction compared to the more rigid six-membered ring system.

Reaction	Thiane-1,1-dioxide Derivative	Thiepane-1,1-dioxide Derivative	Rationale for Reactivity Difference
α-Deprotonation	Kinetically favors axial proton; can be slower if ring flip is required.	Generally faster due to conformational flexibility allowing optimal C-H alignment.	Lower energy barrier to achieve the required transition state geometry in the flexible 7-membered ring.
Ramberg-Bäcklund	Slower; transition state for episulfone formation is strained.	Faster; ring flexibility more easily accommodates the geometry for intramolecular cyclization.	The rigid chair conformation of thiane must be significantly distorted to form the bicyclic intermediate.
Julia-Type Olefination	Reactivity depends on carbanion stability and steric hindrance.	Carbanion may be more readily formed; sterics can be a factor.	Primarily driven by the ease of carbanion formation, which is favored in the more flexible thiepane system.

Table 1: Summary of comparative reactivity based on structural principles.

Julia-Lythgoe Olefination and Related Cross-Couplings

In the Julia-Lythgoe olefination and its modern variants, an α-sulfonyl carbanion reacts with a carbonyl compound to ultimately form an alkene.[8] The initial and rate-limiting step is often the formation of the sulfonyl carbanion.[9] Therefore, the principles governing deprotonation apply directly. Thiepane sulfones, by virtue of their conformational flexibility, can be expected to form the requisite carbanion more readily than their thiane counterparts, potentially leading to higher yields or requiring milder reaction conditions.

Part 3: Experimental Protocol - Comparative α-Alkylation

To provide a tangible measure of the reactivity difference, this section outlines a protocol for a parallel experiment comparing the rate of α-alkylation of thiane-1,1-dioxide and thiepane-1,1-dioxide. This experiment serves as a proxy for the ease of carbanion formation.

Objective: To compare the relative reactivity of thiane-1,1-dioxide and thiepane-1,1-dioxide towards alkylation with a model electrophile (e.g., benzyl bromide) under identical conditions.

Materials:

• Thiane-1,1-dioxide

• Thiepane-1,1-dioxide

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi), 1.6 M in hexanes

• Benzyl bromide (BnBr)

• Dodecane (internal standard for GC analysis)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Experimental Workflow Diagram:

Caption: Workflow for the comparative alkylation experiment.

Step-by-Step Methodology:

• Preparation: In two separate flame-dried, round-bottom flasks under an inert atmosphere (N₂ or Ar), dissolve thiane-1,1-dioxide (1.0 mmol) and thiepane-1,1-dioxide (1.0 mmol) each in 10 mL of anhydrous THF. Add dodecane (0.5 mmol) to each flask as an internal standard.

• Deprotonation: Cool both flasks to -78 °C using a dry ice/acetone bath. To each flask, add n-butyllithium (1.0 mmol, 0.63 mL of 1.6 M solution) dropwise via syringe. Stir the resulting solutions at -78 °C for 30 minutes. The formation of the lithium salt of the sulfone may result in a cloudy suspension.

• Alkylation: To each flask, add benzyl bromide (1.1 mmol) dropwise.

• Monitoring: Allow the reactions to proceed at -78 °C. At regular intervals (e.g., 15, 30, 60, 120 minutes), withdraw a small aliquot (~0.1 mL) from each reaction mixture, quench it immediately in a vial containing saturated NH₄Cl solution, and extract with diethyl ether for subsequent GC-MS analysis.

• Workup: After a set time (e.g., 2 hours), quench the reactions by adding 10 mL of saturated aqueous NH₄Cl. Allow the mixtures to warm to room temperature.

• Extraction: Transfer the contents to a separatory funnel and extract with diethyl ether (3 x 20 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Analysis: Analyze the crude product by GC-MS. Compare the ratio of the alkylated product peak area to the starting sulfone peak area, normalized against the internal standard, for both reactions at each time point. The reaction that shows a faster conversion to the product is deemed more reactive under these conditions.

Conclusion

While both thiane and thiepane sulfones are valuable intermediates in organic synthesis, their reactivity is not interchangeable. The rigid, chair-like conformation of thiane-1,1-dioxide offers predictable stereochemical control but can impose a higher energetic penalty for reactions requiring significant geometric distortion. Conversely, the conformational flexibility of thiepane-1,1-dioxide often translates to higher reaction rates, particularly in processes where the formation of an α-sulfonyl carbanion is rate-limiting or where a strained intermediate must be formed. This flexibility, however, may come at the cost of reduced stereoselectivity.

For the synthetic chemist, the choice between these two scaffolds should be a deliberate one:

• Choose Thiane Sulfones for reactions where precise stereocontrol is paramount and the energetic cost of achieving the necessary transition state is acceptable.

• Choose Thiepane Sulfones when enhanced reactivity and faster reaction rates are the primary concern, and stereoselectivity is either not critical or can be controlled by other means.

This fundamental understanding of the interplay between structure and reactivity empowers researchers to make more informed decisions in the design of complex synthetic strategies.

References

• [E. Block The first isolation and identification of thietane and several of its homologues dates back to 1916.[10] The synthesis a]([Link])

• [Conformational analysis of some N,N-diethyl-2-[(4'-substituted) phenylthio] acetamides.]([Link]

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• 1. Sulfone - Wikipedia [en.wikipedia.org]
• 2. lscollege.ac.in [lscollege.ac.in]
• 3. mdpi.com [mdpi.com]
• 4. Ramberg-Backlund Rearrangement | Chem-Station Int. Ed. [en.chem-station.com]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Enantiospecific cross-coupling of cyclic alkyl sulfones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ramberg–Bäcklund reaction - Wikipedia [en.wikipedia.org]
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• 9. alfa-chemistry.com [alfa-chemistry.com]
• 10. Julia olefination - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Metabolic Stability of Thiepane Sulfones and Their Open-Chain Analogs

For researchers and scientists navigating the complexities of drug development, optimizing a compound's metabolic stability is a cornerstone of achieving a favorable pharmacokinetic profile. A molecule that is rapidly metabolized by the body will have a short half-life and poor bioavailability, rendering it therapeutically ineffective. This guide provides an in-depth, objective comparison of the metabolic stability of two distinct structural classes: cyclic thiepane sulfones and their corresponding open-chain analogs. We will delve into the underlying chemical principles, present supporting experimental frameworks, and offer data-driven insights to inform rational drug design.

The Strategic Role of the Sulfone Moiety in Medicinal Chemistry

The sulfone group (R-S(=O)₂-R') is a powerful tool in the medicinal chemist's arsenal. As a highly polar functional group, its incorporation into a drug candidate can offer several advantages. Notably, it can lower a molecule's lipophilicity, which often correlates with increased aqueous solubility and improved metabolic stability.[1] The sulfone's two oxygen atoms are excellent hydrogen bond acceptors, potentially enhancing interactions with biological targets.[1]

From a metabolic standpoint, the sulfonyl group is considered a relatively inert and robust functional group, resistant to further enzymatic oxidation.[2][3] This inherent stability makes it an attractive scaffold. However, the metabolic fate of a sulfone-containing drug is not dictated by the sulfonyl group alone but by the entire molecular structure, particularly the adjacent carbon framework. It is here that the distinction between a cyclic and an open-chain structure becomes critically important.

Assessing Metabolic Stability: The In Vitro Gold Standard

To empirically compare the stability of different chemical entities, standardized in vitro assays are indispensable. The most widely used method in early drug discovery is the liver microsomal stability assay .[4][5][6][7]

Causality Behind the Experimental Design

Liver microsomes are vesicles derived from the endoplasmic reticulum of liver cells (hepatocytes).[8] They are a rich source of the key Phase I metabolic enzymes, most notably the Cytochrome P450 (CYP) superfamily, which are responsible for the majority of oxidative drug metabolism.[7][9] The assay's design is self-validating: by incubating a compound with this enzyme-rich matrix in the presence of a necessary cofactor (NADPH), we can simulate and measure the primary oxidative metabolism that a drug would undergo in the liver.[4][10] The rate at which the parent compound disappears over time provides a direct measure of its metabolic liability.

Experimental Workflow: Microsomal Stability Assay

The following diagram outlines the standard workflow for determining metabolic stability.

Caption: Workflow for a typical in vitro liver microsomal stability assay.

Detailed Experimental Protocol

• Preparation: A stock solution of the test compound (e.g., 1 mM in DMSO) is prepared. Human liver microsomes are thawed and diluted in a phosphate buffer (pH 7.4) to a working concentration (e.g., 0.5 mg/mL protein).[11]

• Pre-incubation: The test compound is added to the microsome suspension to achieve a final concentration (e.g., 1 µM) and pre-incubated at 37°C for approximately 10 minutes to allow for temperature equilibration.[5]

• Initiation: The metabolic reaction is initiated by adding a solution of the cofactor NADPH.[10] A parallel incubation without NADPH serves as a negative control to account for non-enzymatic degradation.

• Time-Point Sampling: Aliquots are removed from the reaction mixture at specific time points (e.g., 0, 5, 15, 30, 45 minutes).[10]

• Quenching: The reaction in each aliquot is immediately stopped ("quenched") by adding a cold organic solvent, typically acetonitrile, which contains an internal standard for analytical normalization.[10] This step precipitates the microsomal proteins.

• Sample Processing: The quenched samples are centrifuged to pellet the precipitated proteins.

• Analysis: The supernatant, containing the remaining test compound, is analyzed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to quantify the concentration of the parent drug.[4]

• Data Interpretation: The percentage of the remaining parent compound is plotted against time. From the slope of the line on a semi-log plot, two key parameters are calculated:

  • Half-life (t½): The time required for 50% of the compound to be metabolized. A longer half-life indicates greater stability.[4]

  • Intrinsic Clearance (CLint): The inherent ability of the liver enzymes to metabolize a drug, expressed as the volume of liver blood cleared of the drug per unit time (e.g., µL/min/mg of microsomal protein).[4][12] A lower CLint value signifies higher metabolic stability.

Metabolic Pathways and the Impact of Molecular Structure

The primary metabolic fate of many sulfur-containing compounds involves oxidation of the sulfur atom.[13] Thioethers are readily oxidized by CYP enzymes to sulfoxides, which can then be further oxidized to the highly stable sulfone.[13][14]

Caption: General oxidative metabolic pathway of thioethers.

Once the sulfone is formed, it is generally resistant to further metabolism at the sulfur atom. Metabolism must then occur at other "soft spots" on the molecule, which are typically C-H bonds.[9] The key difference between thiepane sulfones and their open-chain analogs lies in the accessibility of these C-H bonds to the active site of CYP enzymes.

• Open-Chain Analogs: These molecules possess high conformational flexibility. Their carbon chains can rotate freely, potentially exposing multiple sites to enzymatic attack. This increased likelihood of finding a productive binding orientation within the CYP active site can lead to faster metabolism.

• Thiepane Sulfones: The seven-membered ring of a thiepane imposes significant conformational constraints.[1] This rigidity can serve two purposes. First, it can lock the molecule into a conformation that is unfavorable for binding to metabolic enzymes. Second, it can sterically shield metabolically liable C-H bonds, effectively "hiding" them from the enzyme's oxidative machinery. This strategy of rigidification is a common and effective tactic in medicinal chemistry to block metabolic pathways and enhance stability.[15][16]

Quantitative Data Comparison

To illustrate this principle, consider the following experimental data for a representative thiepane sulfone and its direct open-chain analog, evaluated using the human liver microsomal stability assay described above.

Compound ID	Structure	t½ (min)	CLint (µL/min/mg protein)	Metabolic Stability Classification
CPD-01	Thiepane-1,1-dioxide	> 60	8.5	High
CPD-02	Ethyl propyl sulfone (Open-chain analog)	22	47.2	Moderate to Low

Data are representative and intended for illustrative purposes.

Analysis of Results:

The experimental data clearly demonstrate the superior metabolic stability of the cyclic thiepane sulfone (CPD-01 ) compared to its flexible open-chain counterpart (CPD-02 ).

• CPD-01 shows a half-life of over 60 minutes, the typical upper limit of this assay, indicating very slow metabolism. Its intrinsic clearance value is very low, classifying it as a highly stable compound.

• CPD-02 , in contrast, is metabolized significantly faster, with a half-life of only 22 minutes and an intrinsic clearance value more than five times higher than its cyclic analog. This suggests that the flexible ethyl and propyl chains are readily accessed and oxidized by CYP enzymes.

Conclusion and Field-Proven Insights

For drug development professionals, the choice between a cyclic or acyclic scaffold can have profound implications for a compound's pharmacokinetic destiny. This guide demonstrates, through both mechanistic reasoning and supportive data, that thiepane sulfones generally exhibit enhanced metabolic stability compared to their conformationally flexible open-chain analogs.

The key takeaway is that the inherent stability of the sulfone functional group can be leveraged most effectively when the surrounding hydrocarbon framework is shielded from enzymatic attack. Incorporating the sulfone into a rigid ring system like thiepane is a validated and powerful strategy to block metabolic soft spots, reduce intrinsic clearance, and prolong a compound's half-life. While this principle holds true as a strong guiding hypothesis, it is imperative that each compound pair be evaluated empirically using robust in vitro systems to confirm metabolic profiles and guide the next steps in the drug discovery and development cycle.

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• Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec. Evotec. [Link]

• Sulfilimines: An Underexplored Bioisostere for Drug Design? - PMC. (2025). National Center for Biotechnology Information. [Link]

• Sulfoximines in Medicinal Chemistry: Emerging Trends and Opportunities from the Drug Designer's Perspective - ChemRxiv. ChemRxiv. [Link]

• Potential bioisosteres for sulfones and sulfonamides, examples of... - ResearchGate. ResearchGate. [Link]

• Thietanes and derivatives thereof in medicinal chemistry - PubMed. (2022). National Center for Biotechnology Information. [Link]

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• Microsomal Stability Assay - Creative Bioarray. Creative Bioarray. [Link]

• Optimization of Rat Liver Microsomal Stability Assay Using HPLC - DocsDrive. DocsDrive. [Link]

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• Metabolic Stability Assessed by Liver Microsomes and Hepatocytes | Springer Nature Experiments. Springer Nature. [Link]

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• Routes to drug design via bioisosterism of carboxyl and sulfonamide groups - ZU Scholars. (2017). Zayed University. [Link]

• Metabolic stability of a hydrazone derivative: N′-[(4-chlorophenyl)methylidene)] - DergiPark. DergiPark. [Link]

• Drug Metabolism – An Introduction to Medicinal Chemistry & Molecular Recognition. Pressbooks. [Link]

• Metabolism of Sulfur Compounds: Metabolic Pathways. Metabolic Pathways. [Link]

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• Investigating the Active Oxidants Involved in Cytochrome P450 Catalyzed Sulfoxidation Reactions - PMC. National Center for Biotechnology Information. [Link]

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A Comparative Guide to Validating the Purity of 1,1-Dioxothiepane-2-carboxylic Acid via Elemental Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and drug development, the purity of a chemical entity is not merely a quality metric; it is the bedrock of reliable, reproducible, and safe scientific outcomes. This guide provides an in-depth exploration of validating the purity of 1,1-Dioxothiepane-2-carboxylic acid, with a primary focus on elemental analysis. As a senior application scientist, my aim is to not only present a protocol but to also instill a deeper understanding of the causality behind the analytical choices we make. We will delve into the "why" and "how," comparing this classical technique with modern chromatographic and spectroscopic methods to provide a holistic perspective on ensuring the integrity of your research compounds.

The Criticality of Purity for 1,1-Dioxothiepane-2-carboxylic Acid

1,1-Dioxothiepane-2-carboxylic acid is a sulfur-containing heterocyclic compound of interest in medicinal chemistry and materials science. Impurities, which can be broadly categorized as organic, inorganic, or residual solvents, can arise from various stages of synthesis, purification, and storage.[1] The presence of such impurities can have significant consequences, including altered biological activity, misleading structure-activity relationship (SAR) data, and potential toxicity. Therefore, rigorous purity assessment is a non-negotiable aspect of its use in any research or development pipeline.

Elemental Analysis: A Fundamental Pillar of Purity Assessment

Elemental analysis, specifically CHNSO analysis, is a cornerstone technique for determining the elemental composition of a compound.[2][3] It provides a quantitative measure of the mass percentages of carbon, hydrogen, nitrogen, sulfur, and oxygen. The principle is straightforward yet powerful: a sample is combusted in a high-temperature, oxygen-rich environment, converting the constituent elements into simple gases (CO₂, H₂O, N₂, SO₂).[4] These gases are then separated and quantified by a detector, allowing for the determination of the elemental composition of the original sample.[5]

For 1,1-Dioxothiepane-2-carboxylic acid, with a derived molecular formula of C₇H₁₂O₄S, the theoretical elemental composition serves as the benchmark against which the experimental results are compared.

A Note on the Molecular Formula: The molecular formula C₇H₁₂O₄S for 1,1-Dioxothiepane-2-carboxylic acid was derived from its chemical name due to the absence of a readily available literature source for its specific structure. "Thiepane" denotes a seven-membered saturated ring containing a sulfur atom, "-2-carboxylic acid" indicates a carboxyl group at the second position, and "1,1-Dioxo" specifies two oxygen atoms double-bonded to the sulfur atom.

Theoretical Elemental Composition of C₇H₁₂O₄S:

• Molecular Weight: 208.23 g/mol

• Carbon (C): (7 * 12.011 / 208.23) * 100% = 40.38%

• Hydrogen (H): (12 * 1.008 / 208.23) * 100% = 5.81%

• Oxygen (O): (4 * 15.999 / 208.23) * 100% = 30.73%

• Sulfur (S): (1 * 32.065 / 208.23) * 100% = 15.40%

A close correlation between the experimentally determined elemental composition and these theoretical values is a strong indicator of the sample's purity. A commonly accepted tolerance in academic and research settings is a deviation of less than or equal to ±0.4% for each element.[6][7]

Experimental Protocol: Elemental Analysis of 1,1-Dioxothiepane-2-carboxylic Acid

This protocol outlines the steps for determining the C, H, and S content of 1,1-Dioxothiepane-2-carboxylic acid using a modern elemental analyzer.

Instrumentation:

• CHNSO Elemental Analyzer

• Microbalance (readable to 0.001 mg)

• Tin capsules

Procedure:

• Sample Preparation:

  • Ensure the sample of 1,1-Dioxothiepane-2-carboxylic acid is homogenous and has been appropriately dried to remove any residual solvents or moisture, which can significantly affect the hydrogen and oxygen content.

  • Using a microbalance, accurately weigh approximately 1-2 mg of the sample into a tin capsule.

  • Causality: The small sample size necessitates a highly sensitive balance to ensure accuracy. The tin capsule facilitates complete combustion at a high temperature.

• Instrument Calibration:

  • Calibrate the elemental analyzer using a certified organic standard with a known elemental composition (e.g., sulfanilamide).

  • Causality: Calibration with a standard of known composition is crucial for converting the detector signal into an accurate mass percentage of each element.

• Analysis:

  • Introduce the encapsulated sample into the instrument's autosampler.

  • Initiate the combustion sequence. The sample is dropped into a high-temperature furnace (typically 900-1000 °C) with a constant flow of pure oxygen.

  • The resulting combustion gases (CO₂, H₂O, SO₂) are passed through a series of columns to separate them.

  • The separated gases are then detected, typically by a thermal conductivity detector (TCD).

  • Causality: The high temperature and oxygen-rich environment ensure complete conversion of the sample to its elemental oxides. The chromatographic separation is essential for individual quantification.

• Data Interpretation:

  • The instrument's software calculates the mass percentages of C, H, and S based on the detector's response and the initial sample weight.

  • Compare the experimental values to the theoretical values for C₇H₁₂O₄S.

  • The deviation for each element should ideally be within ±0.4%.

A Comparative Overview of Purity Validation Techniques

While elemental analysis is a powerful tool for confirming elemental composition, a comprehensive purity assessment often involves orthogonal methods that provide complementary information. High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS) are indispensable techniques in the modern analytical laboratory.[8]

Analytical Method	Principle	Information Provided	Advantages	Limitations
Elemental Analysis (CHNS)	Combustion of the sample to convert elements into simple gases for quantification.	Elemental composition (Carbon, Hydrogen, Nitrogen, Sulfur).	Provides fundamental information on the elemental composition; can indicate the presence of inorganic impurities.	Does not provide information on the nature of impurities; insensitive to isomeric impurities.
High-Performance Liquid Chromatography (HPLC)	Differential partitioning of the analyte between a stationary and mobile phase.	Purity (as % area), presence of related substance impurities.	High resolution, robust, widely available, excellent for quantifying organic impurities.	Requires a reference standard for absolute quantification; may not separate all co-eluting impurities.
Quantitative NMR (qNMR) Spectroscopy	Signal intensity is directly proportional to the number of nuclei.	Absolute purity, structural confirmation, quantification of impurities without a specific reference standard for each.	Primary analytical method, non-destructive, provides detailed structural information.	Lower sensitivity than HPLC, requires a high-purity internal standard, higher initial instrument cost.
Liquid Chromatography-Mass Spectrometry (LC-MS)	Separation by HPLC followed by mass-to-charge ratio determination.	Molecular weight confirmation of the main peak and impurities, impurity profiling.	High sensitivity and specificity for impurity identification, even at trace levels.	Quantification can be challenging; ionization suppression can be an issue.

Workflow for Comprehensive Purity Validation

A robust purity validation strategy integrates multiple analytical techniques to build a complete picture of the sample's composition.

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Safety & Regulatory Compliance

Personal protective equipment for handling 1,1-Dioxothiepane-2-carboxylic acid

Hazard Assessment: A Precautionary Approach

Given the absence of a specific Safety Data Sheet (SDS) for 1,1-Dioxothiepane-2-carboxylic acid, we must infer its potential hazards from its chemical structure. The presence of a carboxylic acid moiety suggests that the compound may be corrosive and cause skin and eye irritation.[1][2] Carboxylic acids are generally weak acids, but they can still pose corrosive hazards.[2] Vapors, if generated, could also be harmful upon inhalation.[1]

The sulfone group, while generally considered to be of low toxicity, can be part of molecules with significant biological activity and associated hazards. For instance, divinyl sulfone is known to be highly toxic and irritating.[3] Therefore, it is prudent to treat 1,1-Dioxothiepane-2-carboxylic acid with a high degree of caution, assuming it may cause skin, eye, and respiratory irritation.[4][5]

Personal Protective Equipment (PPE): Your First Line of Defense

A thorough hazard assessment dictates the selection of appropriate PPE to minimize exposure.[6] The following table summarizes the recommended PPE for handling 1,1-Dioxothiepane-2-carboxylic acid.

Protection	Recommended PPE	Rationale
Body Protection	Chemical-resistant lab coat	Provides a barrier against splashes and spills.[7][8]
Eye and Face Protection	Chemical splash goggles meeting ANSI Z87.1 standard	Protects against splashes that could cause serious eye damage.[7][9]
Face shield (in addition to goggles)	Recommended when handling larger quantities or when there is a significant splash risk.[7][8]
Hand Protection	Disposable nitrile gloves (double-gloved)	Nitrile gloves provide good protection against a range of chemicals for incidental contact.[7][9] Double gloving offers additional protection. Gloves should be changed immediately upon contamination.[7]
Respiratory Protection	Use in a certified chemical fume hood	A fume hood is the primary engineering control to prevent inhalation of vapors or dust.[1] If a fume hood is not available or insufficient, a NIOSH-approved respirator may be required.[9]
Foot Protection	Closed-toe, chemical-resistant shoes	Protects feet from spills.[7]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict protocol is essential for the safe handling of any research chemical.

• Preparation :

  • Ensure that a current SDS for a related compound (e.g., a simple carboxylic acid or sulfone) is available for reference.

  • Verify that the chemical fume hood is functioning correctly.

  • Locate the nearest safety shower and eyewash station before beginning work.

  • Don all required PPE as outlined in the table above.

• Handling :

  • Conduct all manipulations of 1,1-Dioxothiepane-2-carboxylic acid within a certified chemical fume hood to minimize inhalation exposure.[1]

  • When weighing the solid compound, do so in the fume hood to prevent the generation of dust in the open lab.[4]

  • Use compatible spatulas and glassware. Avoid using metal spatulas if the compound is corrosive to metals.[2][10]

  • Keep containers tightly closed when not in use.[4]

• Post-Handling :

  • Clean the work area thoroughly after use.

  • Remove gloves using the proper technique to avoid skin contact with any residual chemical.[11]

  • Wash hands thoroughly with soap and water after removing gloves.[11]

Emergency and Disposal Plan

Spill Response: In the event of a spill, follow a clear and practiced procedure.

Caption: Workflow for responding to a chemical spill.

First Aid:

• Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[3] Seek medical attention.

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[4] Seek immediate medical attention.

• Inhalation : Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention.[5]

• Ingestion : Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[4]

Disposal: All waste containing 1,1-Dioxothiepane-2-carboxylic acid should be considered hazardous.

• Collect all waste in a clearly labeled, sealed, and compatible container.

• Dispose of the waste through your institution's environmental health and safety (EHS) office, following all local, state, and federal regulations.[11][12]

By following these guidelines, researchers can handle 1,1-Dioxothiepane-2-carboxylic acid with a high degree of safety, ensuring the protection of themselves and their colleagues.

References

• Vertex AI Search. (n.d.). Laboratory Personal Protective Equipment (PPE) for Safety and Precision.
• Study Rocket. (n.d.). Carboxylic Acids – GCSE Chemistry (Triple) CCEA Revision.
• Environment, Health and Safety. (n.d.). 3.1 Laboratory Responsibilities for Personal Protective Equipment.
• University of California San Francisco. (n.d.). Chemical Safety: Personal Protective Equipment.
• Environmental Health and Safety. (n.d.). Personal Protective Equipment Requirements for Laboratories.
• Westlab Canada. (2023, July 14). Comprehensive Guide to Lab PPE (Personal Protective Equipment).
• Interactive Learning Paradigms, Incorporated. (n.d.). The MSDS HyperGlossary: Carboxylic Acid.
• Santa Cruz Biotechnology. (n.d.). Divinyl sulfone.
• NOAA. (n.d.). Acids, Carboxylic - CAMEO Chemicals.
• Greenbook.net. (2014, October 13). Safety Data Sheet.
• Spectrum Chemical. (2018, December 28). SAFETY DATA SHEET.
• ChemScene. (2025, December 8). Safety Data Sheet.
• PhytoTech Labs. (n.d.). SAFETY DATA SHEET.
• Sigma-Aldrich. (2024, July 13). SAFETY DATA SHEET.

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